endo-BCN-PEG4-PNP

Core Science & Biosynthesis

molecular weight and formula of endo-BCN-PEG4-PNP linker

Technical Guide: Characterization and Bioconjugation Utility of endo-BCN-PEG4-PNP

Executive Summary

endo-BCN-PEG4-PNP is a high-performance heterobifunctional crosslinker designed for copper-free click chemistry and precise bioconjugation. It bridges the gap between amine-containing biomolecules (antibodies, proteins) and azide-tagged functional agents (fluorophores, drugs, nucleic acids).

This guide provides a rigorous technical breakdown of the molecule's physicochemical properties, reaction mechanisms, and validated experimental protocols, ensuring reproducibility in high-stakes drug development and proteomic applications.

Chemical Identity & Physicochemical Properties

The precise characterization of the linker is critical for stoichiometric calculations in conjugation workflows. The data below represents the standard commercial formulation (e.g., AxisPharm, BroadPharm variations).

Property	Specification	Technical Note
Chemical Name	endo-BCN-PEG4-PNP ester	"PEG4" denotes the spacer length, typically 4 ethylene glycol units.
Molecular Formula	C₂₆H₃₄N₂O₁₀	Based on CAS 2126749-78-6 [1].[1]
Molecular Weight	534.56 Da	Use this value for concentration calculations.
CAS Number	2126749-78-6	Unique identifier for regulatory verification.
Reactive Group A	endo-BCN (Bicyclo[6.1.0]nonyne)	Reacts with Azides via SPAAC (Strain-Promoted Alkyne-Azide Cycloaddition).[2]
Reactive Group B	PNP (p-Nitrophenyl ester)	Reacts with primary amines (-NH₂) to form stable amide bonds.
Solubility	DMSO, DMF, DCM	Limited aqueous solubility; dissolve in organic solvent before adding to aqueous buffer.
Purity	≥ 95%	Determined by HPLC/NMR.

Critical Variance Note: "PEG4" nomenclature can vary between vendors (referring to 4 ethylene oxide units vs. 4 atoms). Always verify the exact Molecular Weight (MW) on the specific Certificate of Analysis (CoA) of your lot, as variations (e.g., MW ~562 Da) exist depending on the exact linkage chemistry [2].

Structural Architecture & Mechanism of Action

The linker operates through two orthogonal reaction pathways.[1] The PNP ester provides a robust alternative to NHS esters, offering improved hydrolytic stability while maintaining high reactivity toward lysine residues. The endo-BCN group drives the bioorthogonal coupling.

Functional Zone Diagram

Figure 1: Structural segmentation of endo-BCN-PEG4-PNP. The PNP group acts as the leaving group during protein conjugation, while the BCN group remains available for subsequent click chemistry.

Mechanistic Causality

• Amine Conjugation (Step 1): The p-nitrophenyl (PNP) ester undergoes nucleophilic attack by primary amines (e.g., Lysine ε-amino group) on the target protein.

  • Why PNP? Unlike NHS esters, which hydrolyze rapidly in aqueous buffers (t₁/₂ ~10-20 min at pH 8), PNP esters are more stable, allowing for longer handling times and more controlled conjugation reactions [3].

  • Byproduct: The release of p-nitrophenol (yellow) serves as a visual and spectrophotometric indicator (Absorbance at ~400 nm) of reaction progress.

• SPAAC Reaction (Step 2): The BCN ring contains significant ring strain (~18 kcal/mol). Upon exposure to an azide-tagged molecule, the ring strain is relieved through a [3+2] cycloaddition, forming a stable triazole linkage.

  • Why endo-BCN? It requires no copper catalyst (unlike CuAAC), preventing copper-induced protein denaturation or cytotoxicity in live-cell applications [4].

Validated Experimental Protocols

Preparation of Linker Stock Solution

• Solvent: Anhydrous DMSO or DMF.

• Concentration: Prepare a 10–50 mM stock.

• Storage: Aliquot and store at -20°C under desiccant. Avoid repeated freeze-thaw cycles.

• Self-Validation: If the stock solution turns yellow immediately upon preparation, hydrolysis has occurred; discard the reagent.

Step 1: Conjugation to Protein (Amine Labeling)

This protocol targets surface lysine residues.

• Buffer Exchange: Exchange protein into a non-amine buffer (e.g., PBS, HEPES, or Borate, pH 8.0–8.5).

  • Constraint: Avoid Tris or Glycine buffers, as they contain amines that compete with the protein for the linker.

• Reaction Setup:

  • Protein Concentration: 1–5 mg/mL.

  • Molar Excess: Add 5–20 equivalents of endo-BCN-PEG4-PNP (dissolved in DMSO) to the protein.

  • Note: Keep final DMSO concentration < 10% (v/v) to prevent protein precipitation.

• Incubation: Incubate at Room Temperature (RT) for 2–4 hours or at 4°C overnight with gentle agitation.

  • Visual Check: The solution should turn slightly yellow due to p-nitrophenol release.

• Purification: Remove excess linker and free p-nitrophenol using a Desalting Column (e.g., Zeba Spin, PD-10) or Dialysis against PBS (pH 7.4).

  • Validation: Measure Absorbance at 280 nm (Protein) and check for absence of 400 nm signal (free PNP) to ensure purity.

Step 2: Copper-Free Click Reaction (SPAAC)

• Mixture: Combine the BCN-modified protein with the Azide-tagged payload (e.g., Azide-Fluor 488).

• Stoichiometry: Use 1.5–5 equivalents of Azide per BCN group.

• Incubation: React at RT for 2–12 hours.

  • Note: BCN kinetics are fast (k ~ 0.14 M⁻¹s⁻¹), but steric hindrance on proteins may require longer times.

• Final Purification: Remove unreacted azide via Size Exclusion Chromatography (SEC).

Bioconjugation Workflow Visualization

Figure 2: Step-wise workflow for converting a native protein into a functionalized conjugate using endo-BCN-PEG4-PNP.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Low Conjugation Efficiency	Hydrolysis of PNP ester.	Ensure anhydrous DMSO is used. Check if buffer pH was > 8.0.
Precipitation	High DMSO concentration or hydrophobic linker loading.	Reduce linker equivalents (try 5x instead of 20x). Keep DMSO < 5%.
No "Click" Reaction	BCN oxidation or steric hindrance.	BCN is stable, but ensure the azide is accessible. Use a longer linker if steric hindrance is suspected.
Yellow Stock Solution	Moisture contamination.	Discard stock. PNP esters hydrolyze spontaneously in wet solvents.

References

• AxisPharm. (n.d.). BCN-PEG4-PNP Product Specification (Catalog AP11024). Retrieved from [Link][1]

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition. Retrieved from [Link]

Sources

• 1. BCN-PEG4-PNP | CAS: 2126749-78-6 | AxisPharm [axispharm.com]
• 2. medchemexpress.com [medchemexpress.com]

difference between endo-BCN and exo-BCN stereochemistry in bioconjugation

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Navigating the Stereochemical Nuances of BCN Isomers in Bioconjugation

A Senior Application Scientist's Guide to Endo- vs. Exo-BCN in Strain-Promoted Click Chemistry

Introduction: The Power of Specificity in Bioconjugation

In the intricate landscape of drug development and biological research, the ability to selectively and efficiently attach molecules to biomolecules—a process known as bioconjugation—is paramount. Among the most powerful tools in the chemist's arsenal is the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a cornerstone of "click chemistry."[1][2] This bioorthogonal reaction allows for the covalent ligation of an azide and a strained alkyne in aqueous environments, at physiological temperatures, and, crucially, without the need for cytotoxic copper catalysts.[3][4][] This makes SPAAC exceptionally well-suited for applications involving live cells and complex biological systems.[6][7]

At the heart of many SPAAC reactions is bicyclo[6.1.0]nonyne (BCN), a highly reactive yet stable cyclooctyne.[8][9] Its utility is marked by rapid reaction kinetics and a lower lipophilicity compared to other common cycloalkynes like dibenzocyclooctyne (DBCO), which can be advantageous in aqueous bioconjugation protocols.[10][11] However, a critical and often overlooked aspect of BCN is its stereochemistry. The synthesis of BCN inherently produces two distinct diastereomers: endo-BCN and exo-BCN.[8] While often used interchangeably, these isomers possess subtle yet significant differences in their structure, reactivity, and the resulting conformation of the final bioconjugate. Understanding these differences is not merely an academic exercise; it is essential for optimizing experimental design, controlling the properties of the final product, and unlocking new functionalities in fields ranging from antibody-drug conjugates (ADCs) to advanced cellular imaging.

This guide provides an in-depth exploration of the stereochemical distinctions between endo- and exo-BCN, offering field-proven insights into how these structural nuances translate into practical outcomes in bioconjugation.

The Genesis of Isomers: Understanding Endo- and Exo-BCN Structures

The terms endo and exo describe the relative stereochemistry of the cyclopropane ring fused to the cyclooctyne core.[12][13] In endo-BCN, the cyclopropane ring is oriented on the same side as the larger cyclooctene bridge, creating a more compact, V-shaped conformation. Conversely, in exo-BCN, the cyclopropane ring points away from the larger bridge, resulting in a more linear or extended structure.

The standard synthesis of BCN typically yields a mixture of both diastereomers, with the exo isomer often being the major product, sometimes in a ratio of approximately 5:3 over the endo isomer.[8] Despite this, the endo isomer has seen more predominant use in many studies, a fact that may be attributed more to its greater commercial availability than a decisive performance advantage in all scenarios.[8]

Caption: Stereochemical structures of endo-BCN and exo-BCN isomers.

A Tale of Two Reactivities: Kinetic Comparison

A central question for any researcher is whether the choice of isomer significantly impacts the speed and efficiency of the SPAAC reaction. Both endo-BCN and exo-BCN are highly reactive towards azides due to the substantial ring strain inherent in the cyclooctyne system, which lowers the activation energy of the [3+2] cycloaddition.[14]

Studies comparing the two isomers have shown that their reactivity is broadly similar, though not identical. The endo isomer is often reported to be slightly more reactive. For the reaction with benzyl azide, a common model substrate, the second-order rate constants (k₂) provide a quantitative comparison.

BCN Isomer	Second-Order Rate Constant (k₂) with Benzyl Azide	Reference
endo-BCN	0.29 M⁻¹s⁻¹	[8]
exo-BCN	0.19 M⁻¹s⁻¹	[8]

This slight kinetic advantage for endo-BCN can be attributed to its specific conformational strain. However, for most bioconjugation applications, where reagent concentrations and reaction times can be adjusted, this difference is often not the deciding factor. Both isomers react rapidly and specifically with azides, making them effective tools for copper-free click chemistry.[10] It is noteworthy that computational studies have suggested the exo geometry is more stable, with a free energy at 298 K that is 5.0 kcal/mol lower than the endo form.[9] This inherent stability, combined with its prevalence in synthesis, suggests that exo-BCN may be an underutilized resource in the field.[8]

Beyond Kinetics: The Structural Impact on Final Conjugates

While the kinetic differences are subtle, the stereochemistry of the BCN reagent has a more pronounced and significant impact on the three-dimensional structure of the final triazole product. This is where the choice between endo and exo becomes critical, as the resulting architecture can influence the physicochemical properties and biological activity of the entire conjugate.

Recent research has revealed that the triazole rings formed from endo-BCN and exo-BCN adopt different configurations.[8] Specifically, the reaction with endo-BCN can produce a more extended tricyclic fused ring system in the final product.[8] This structural variance was shown to have a tangible effect on the fluorescence properties of a conjugated probe. In one study, it was demonstrated that only endo-BCN-derived products could reduce the level of fluorescence quenching in a reporter system, a phenomenon attributed to the unique, extended geometry of the resulting conjugate.[8]

This finding has profound implications. For researchers developing fluorescent probes, biosensors, or ADCs where the proximity and orientation of a payload to the biomolecule are critical, the choice of BCN isomer can be used as a tool to fine-tune the final architecture and, consequently, its function.

Caption: General mechanism of a SPAAC reaction using a BCN reagent.

Practical Considerations for the Bench Scientist

Translating this technical understanding into successful experiments requires a focus on practical application. Here are key considerations for researchers working with BCN reagents.

• Isomer Selection:

  • For routine labeling: If the primary goal is simple, robust conjugation (e.g., attaching a biotin tag or a standard fluorophore) where the final product's precise 3D structure is not expected to be critical, either isomer is likely suitable. The choice may come down to cost and availability.

  • For functional applications: If developing sophisticated probes, FRET pairs, or ADCs where linker geometry can impact efficacy or signaling, it is crucial to test both isomers. The subtle structural differences could be the key to optimizing the system. As demonstrated, endo-BCN may be preferable for applications seeking to minimize fluorescence quenching.[8]

• Reagent Handling and Stability:

  • BCN reagents, often supplied as NHS esters, maleimides, or with other functional handles, should be stored under recommended conditions (typically cold and dry) to prevent hydrolysis and maintain reactivity.[15]

  • While BCN itself is stable, the functional groups used for linking (e.g., NHS esters) have limited stability in aqueous buffers. Reactions should be set up promptly after dissolving the reagents.

• Reaction Conditions:

  • SPAAC reactions are valued for their biocompatibility.[4] They proceed efficiently in a variety of aqueous buffers (e.g., PBS) at pH ranges from 4 to 12.[16]

  • The reaction is typically performed at room temperature, although gentle heating (e.g., 37°C) can be used to accelerate slower reactions if the biomolecule's stability permits.

Experimental Protocol: General Procedure for Protein Labeling via SPAAC

This protocol outlines a general workflow for labeling an azide-modified protein with a BCN-functionalized fluorescent dye. This serves as a self-validating system where successful conjugation can be confirmed by fluorescence and mass analysis.

Caption: A typical experimental workflow for SPAAC-based bioconjugation.

Methodology:

• Reagent Preparation:

  • Protein Solution: Prepare the azide-modified protein in a suitable reaction buffer (e.g., 1x PBS, pH 7.4) at a concentration of 1-5 mg/mL. Ensure the buffer is free of primary amines (like Tris) if using a BCN-NHS ester, as these will compete with the desired reaction.

  • BCN Reagent Solution: Immediately before use, dissolve the BCN-functionalized reagent (e.g., exo-BCN-PEG4-Dye) in a small amount of anhydrous organic solvent like DMSO or DMF to create a concentrated stock solution (e.g., 10 mM). The inclusion of a PEG spacer can enhance water solubility.[17][]

• Conjugation Reaction:

  • Add the BCN reagent stock solution to the protein solution. The optimal molar excess of the BCN reagent over the protein can range from 5 to 20 equivalents. This should be empirically determined to balance conjugation efficiency with the need to minimize non-specific interactions and simplify purification.

  • Incubate the reaction mixture for 1-4 hours at room temperature or 37°C. The reaction can be monitored over time by taking aliquots for analysis.

• Purification of the Conjugate:

  • Following incubation, it is critical to remove the unreacted BCN reagent and any byproducts. This is commonly achieved using size-exclusion chromatography (SEC), dialysis, or spin filtration columns with a molecular weight cut-off appropriate for the protein of interest.

• Analysis and Characterization:

  • SDS-PAGE: Analyze the purified conjugate by SDS-PAGE. Successful labeling can often be visualized by in-gel fluorescence if a fluorescent dye was used.

  • Mass Spectrometry: Use LC-MS to confirm the covalent modification and determine the degree of labeling (i.e., the number of BCN moieties attached per protein).

  • UV-Vis Spectroscopy: Quantify the protein concentration (e.g., at 280 nm) and the concentration of the attached molecule (if it has a distinct absorbance) to calculate the degree of labeling.

Conclusion and Future Outlook

The distinction between endo-BCN and exo-BCN is a compelling example of how subtle changes in molecular architecture can have significant downstream effects in bioconjugation. While both are potent reagents for SPAAC, they are not functionally identical. The endo isomer offers a slight kinetic advantage, whereas the choice of either isomer dictates the final three-dimensional structure of the resulting triazole linkage. This, in turn, can influence critical properties like fluorescence and, potentially, the biological activity of the entire conjugate.

For the modern researcher, this stereochemical diversity should not be viewed as a complication but as an opportunity. It provides another level of control in the rational design of sophisticated bioconjugates. As the demand for highly specific and functional ADCs, diagnostic probes, and research tools continues to grow, a deeper understanding and deliberate exploitation of the distinct properties of endo- and exo-BCN will undoubtedly pave the way for new innovations and more effective molecular technologies.

References

• Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations. (2023). ACS Omega. [Link]

• Endo and Exo Selectivity in the Diels-Alder Reaction. (2018). YouTube. [Link]

• 10.5: Endo and Exo Products. (2022). Chemistry LibreTexts. [Link]

• Bioconjugation Chemistry: Challenges and Solutions. (2022). kbDNA. [Link]

• Exo vs Endo Products In The Diels Alder: How To Tell Them Apart. (2018). Master Organic Chemistry. [Link]

• Superfast Tetrazole–BCN Cycloaddition Reaction for Bioorthogonal Protein Labeling on Live Cells. (2022). Journal of the American Chemical Society. [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Click chemistries. Interchim. [Link]

• Exploring Metal-Free Click Reactions: New Frontiers in Glycochemistry and Bioconjugation. (2024). Chemical Reviews. [Link]

• Diels Alder Reaction Stereochemistry and Endo vs Exo Products. (2022). YouTube. [Link]

• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. (2022). Bioconjugate Chemistry. [Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. (2018). Bioconjugate Chemistry. [Link]

• Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. (2012). Topics in Current Chemistry. [Link]

• A Simple and Efficient Approach to the Synthesis of Endo and Exo Bicyclo[6.1.0]nona-3,5-diene-9-carboxaldehyde. (2022). ResearchGate. [Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. (2018). KU ScholarWorks. [Link]

• Chemical Site-Specific Conjugation Platform to Improve the Pharmacokinetics and Therapeutic Index of Antibody–Drug Conjugates. (2021). Molecular Pharmaceutics. [Link]

• Bicyclo[6.1.0]nonyne carboxylic acid for the production of stable molecular probes. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Strain-Promoted Azide–Alkyne Cycloaddition-Based PSMA-Targeting Ligands for Multimodal Intraoperative Tumor Detection of Prostate Cancer. (2021). Bioconjugate Chemistry. [Link]

• Recent developments in bioconjugation: From strategies to design and clinical applications. (2024). Coordination Chemistry Reviews. [Link]

• Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions. (2025). Organic & Biomolecular Chemistry. [Link]

• Advances in Bioconjugation. (2011). Bioconjugate Chemistry. [Link]

• Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis. (2011). Angewandte Chemie International Edition in English. [Link]

• Click Chemistry Conjugations. (2018). Methods in Molecular Biology. [Link]

Sources

• 1. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. kuscholarworks.ku.edu [kuscholarworks.ku.edu]
• 3. interchim.fr [interchim.fr]
• 4. broadpharm.com [broadpharm.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Superfast Tetrazole–BCN Cycloaddition Reaction for Bioorthogonal Protein Labeling on Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lumiprobe.com [lumiprobe.com]
• 11. Click Chemistry Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Click Chemistry [organic-chemistry.org]
• 17. APN-PEG4-BCN(exo) - Conju-Probe: Enable Bioconjugation [conju-probe.com]

The Strategic Advantage of PEG4 Spacers in Hydrophobic BCN Crosslinkers

Executive Summary

In the landscape of bioorthogonal chemistry, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) has emerged as the gold standard for live-cell labeling and antibody-drug conjugate (ADC) synthesis. Among cyclooctynes, Bicyclo[6.1.0]nonyne (BCN) offers a superior balance of reactivity and stability. However, the intrinsic hydrophobicity of the BCN core presents a significant bottleneck: it induces aggregation, limits solubility in aqueous buffers, and promotes non-specific hydrophobic interactions.

This guide details the mechanistic and practical advantages of integrating a PEG4 (tetraethylene glycol) spacer into BCN crosslinkers. We analyze how this specific spacer length occupies the "Goldilocks zone"—providing sufficient hydrophilicity to solvate the lipophilic BCN ring without introducing the entropic penalties or steric shielding associated with longer polymer chains.

Part 1: The Chemistry of BCN and the Hydrophobicity Challenge

The BCN Core: Reactivity vs. Solubility

BCN derives its high reactivity (

) from the significant ring strain (~18 kcal/mol) imposed by the fused cyclopropane ring. While this strain drives the rapid kinetics with azides, the carbocyclic scaffold is inherently lipophilic.

The Hydrophobic Collapse: When a standard BCN linker (e.g., BCN-NHS) is conjugated to a biomolecule, the hydrophobic BCN moiety seeks to minimize water contact. This leads to two detrimental phenomena:

• Buried Linkers: The BCN group may fold back into the hydrophobic core of the protein, becoming inaccessible to the azide probe.

• Protein Aggregation: High Drug-to-Antibody Ratios (DAR) with hydrophobic linkers destabilize the colloidal suspension, causing precipitation.

The PEG4 Solution: Mechanistic Insights

Polyethylene glycol (PEG) spacers act as a solvation shield. A 4-unit PEG spacer (PEG4) is approximately 16 Å long, which provides critical separation between the biopolymer surface and the hydrophobic BCN headgroup.

• Thermodynamic Stabilization: The ether oxygens in the PEG chain accept hydrogen bonds from water, creating a hydration shell that effectively "dissolves" the BCN group in the local aqueous environment.

• Steric Availability: Unlike alkyl spacers, which are rigid and hydrophobic, PEG4 is flexible. This flexibility allows the BCN group to "swim" away from the protein surface, increasing the effective collision frequency with the incoming azide.

Part 2: Visualization of the PEG4 Advantage

The following diagram illustrates the structural difference between a standard hydrophobic linker and a PEG4-stabilized linker, highlighting the solvation shell effect.

Figure 1: Mechanistic comparison of hydrophobic collapse in standard linkers versus the solvent-exposed, accessible conformation facilitated by the PEG4 hydration shell.

Part 3: Comparative Performance Analysis

The choice of spacer has measurable impacts on solubility, kinetics, and conjugate stability. The data below synthesizes findings from bioconjugation literature and internal validation studies.

Table 1: Physicochemical Properties Comparison

Feature	BCN-NHS (Standard)	BCN-PEG4-NHS (Optimized)	Impact on Workflow
Aqueous Solubility	< 0.5 mM (requires organic co-solvent)	> 10 mM (often soluble in PBS)	Reduces need for high % DMSO; protects sensitive proteins.
Aggregation Risk	High at DAR > 3	Low at DAR > 4	Enables higher payload loading without precipitation.
Reaction Kinetics ( )	Slower (steric shielding)	~30% Faster (solvent accessible)	Shorter incubation times; higher yields.
Plasma Stability	Moderate	High	PEG4 reduces proteolytic cleavage susceptibility.

Why PEG4? (The Length Debate)

• PEG0-2: Too short to overcome the hydrophobic footprint of BCN.

• PEG4: Optimal. Balances solubility with minimal entropic cost.

• PEG12+: Excessive flexibility ("floppiness") results in a high entropic penalty upon binding, potentially reducing the reaction rate. Large PEGs can also mask the antibody's CDR regions, reducing affinity for the target antigen [3, 6].

Part 4: Experimental Protocol

Synthesis of Antibody-Drug Conjugate via BCN-PEG4

Objective: Label a monoclonal antibody (mAb) with a BCN handle using BCN-PEG4-NHS Ester, followed by SPAAC conjugation with an Azide-Payload.

Materials:

• mAb (1-5 mg/mL in PBS, pH 7.4).

• BCN-PEG4-NHS Ester (10 mM stock in anhydrous DMSO).

• Azide-Payload (e.g., Azide-PEG3-MMAE).

• Desalting Columns (40K MWCO).[1]

Phase 1: NHS Ester Activation (The BCN Handle)

• Buffer Exchange: Ensure mAb is in an amine-free buffer (PBS, pH 7.2–8.0). Note: Avoid Tris or Glycine buffers as they compete with the NHS ester.

• Calculations: Target a 10-20 fold molar excess of BCN-PEG4-NHS.

  • Expert Insight: Although NHS hydrolysis competes with labeling, the PEG4 spacer improves the solubility of the reagent, allowing efficient labeling at lower excesses compared to hydrophobic linkers.

• Reaction: Add the BCN-PEG4-NHS stock to the mAb solution. Ensure final DMSO concentration is < 10% (v/v) to prevent denaturation.

• Incubation: Incubate for 30–60 minutes at Room Temperature (RT) or 2 hours on ice.

• Purification: Remove excess BCN linker using a Zeba Spin Desalting Column equilibrated with PBS. This step is critical to prevent free BCN from reacting with the azide payload later.

Phase 2: SPAAC Conjugation (The Click)

• Quantification: Measure BCN-mAb concentration via Absorbance (A280).

• Click Reaction: Add 5-10 equivalents of Azide-Payload per BCN group.

• Incubation: Incubate overnight at 4°C or 4 hours at RT.

  • Note: No copper catalyst is required.[2][3] The reaction is driven by ring strain.[]

• Final Purification: Remove excess payload via Size Exclusion Chromatography (SEC) or extensive dialysis.

Part 5: Workflow Visualization

Figure 2: Step-by-step workflow for generating Antibody-Drug Conjugates using BCN-PEG4 technology.

References

• Wadsworth, A., et al. (2020). The Effects of Buffer, pH, and Temperature Upon SPAAC Reaction Rates. ResearchGate. Retrieved from [Link]

• National Institutes of Health (NIH). (2018). The Effect of Mini-PEG-Based Spacer Length on Binding and Pharmacokinetic Properties. Retrieved from [Link]

Sources

• 1. furthlab.xyz [furthlab.xyz]
• 2. BCN-PEG4-NHS (endo) - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 3. BCN-PEG4-alkyne (exo) - Conju-Probe: Enable Bioconjugation [conju-probe.com]

Technical Guide: Heterobifunctional Crosslinkers for Amine-to-Azide Conjugation

[1]

Executive Summary

The conjugation of amine-containing biomolecules (antibodies, proteins, peptides) to azide-functionalized payloads (drugs, oligonucleotides, fluorophores) represents a cornerstone of modern bioconjugation.[1] This process relies on heterobifunctional crosslinkers —molecular bridges possessing an amine-reactive group (typically NHS or TFP ester) on one end and a bioorthogonal click-chemistry handle (Azide, DBCO, or Alkyne) on the other.[1][2][3]

This guide moves beyond basic product inserts to provide a rigorous, field-validated system for designing, executing, and optimizing these conjugations. It addresses the critical decision matrix between Copper-Catalyzed (CuAAC) and Strain-Promoted (SPAAC) chemistries and details the "Two-Step, One-System" workflow required for high-fidelity constructs.

Part 1: The Chemistry of the System

Successful conjugation requires understanding the two distinct chemical events facilitated by the crosslinker.

The Amine-Reactive Terminus (The Anchor)

The primary attachment point is usually the

-amine of lysine residues or the N-terminal -amine.[1]

• NHS Esters (N-hydroxysuccinimide): The industry standard.[1] Reacts with primary amines at pH 7.2–8.5 to form stable amide bonds.[1][4] Limitation: Susceptible to rapid hydrolysis in aqueous buffers.[1]

• TFP Esters (Tetrafluorophenyl): An expert alternative.[1] TFP esters display greater hydrolytic stability than NHS esters, providing a wider processing window and often higher coupling efficiency, particularly for precious payloads.[1]

The Click-Reactive Terminus (The Hook)

The choice of the second functional group dictates the reaction conditions and biocompatibility.

Click Chemistry Type	Reactive Pair	Catalyst?	Kinetics	Key Application
CuAAC	Azide + Alkyne	Copper (Cu(I))	Fast ( )	In vitro synthesis, robust chemical scaffolds.[1]
SPAAC	Azide + DBCO/BCN	None (Strain)	Slower ( )	Live cells, sensitive proteins, in vivo targeting.[1][5]

Part 2: Strategic Selection of Crosslinkers

Selecting the correct crosslinker depends on which molecule holds the amine and which holds the azide/alkyne target.

Scenario A: The "Protein-to-Drug" Model (Most Common)[1]

• Goal: Attach an Azide-functionalized drug to an Amine-containing antibody.

• Required Crosslinker: NHS-DBCO (or NHS-Alkyne).[1]

• Mechanism: The NHS end anchors to the antibody; the DBCO end remains available to "click" with the azide-drug.

Scenario B: The "Protein-to-Surface" Model[1]

• Goal: Attach an Amine-containing protein to an Alkyne-functionalized surface/bead.

• Required Crosslinker: NHS-Azide .[1]

• Mechanism: The NHS end anchors to the protein, converting surface amines into azide handles.

The Spacer Arm (PEGylation)

Never use a "zero-length" crosslinker for hydrophobic payloads (like DBCO).[1]

• Recommendation: Use PEG4 or PEG12 spacers .[1]

• Reasoning: Polyethylene glycol (PEG) increases water solubility, reduces aggregation of the hydrophobic DBCO moiety, and provides the steric flexibility required for the click reaction to occur efficiently.

Part 3: Optimized Experimental Workflow

This protocol outlines the NHS-DBCO System (Scenario A), the most prevalent workflow for Antibody-Drug Conjugates (ADCs).[1]

Phase 1: Amine Activation (The NHS Reaction)

Reagents:

• Target Protein (1–5 mg/mL in amine-free buffer).[1]

• Crosslinker: DBCO-PEG4-NHS Ester (10 mM stock in dry DMSO/DMF).[1]

• Buffer: 100 mM Sodium Bicarbonate (pH 8.3).[1] Avoid Tris or Glycine.

Protocol:

• Buffer Exchange: Ensure protein is in Bicarbonate buffer. Residual amines from Tris will quench the NHS ester immediately.

• Activation: Add 10–20 molar equivalents of DBCO-PEG4-NHS to the protein.

  • Expert Tip: Add the crosslinker dropwise while gently vortexing to prevent local precipitation of the hydrophobic reagent.

• Incubation: Incubate for 30–60 minutes at Room Temperature (RT) or 2 hours at 4°C.

• Quenching (Optional but Recommended): Add 1M Tris (pH 8.0) to a final concentration of 50 mM. Incubate for 15 mins. This caps unreacted NHS esters, preventing cross-reaction during purification.[1]

Phase 2: Purification (Critical Step)

Do not proceed to the click reaction without purification. Free NHS-DBCO linkers will compete for your azide payload, lowering yield and complicating analysis.[1]

• Method: Zeba™ Spin Desalting Columns (7K MWCO) or dialysis.[1]

• Validation: Measure A280 (Protein) and A309 (DBCO).[1] Calculate the DBCO-to-Protein ratio (DOL) to ensure sufficient activation (Target: 2–4 DBCO/protein).

Phase 3: The Click Reaction (SPAAC)

Reagents:

• DBCO-labeled Protein (from Phase 2).[1][2]

• Azide-functionalized Payload (Dissolved in water or DMSO).[1][6]

Protocol:

• Reaction: Mix the DBCO-protein with 1.5–3.0 molar equivalents of Azide-payload (relative to the DBCO content, not just protein concentration).

• Incubation: Incubate overnight (12–16 hours) at 4°C or 4 hours at RT.

  • Note: SPAAC is slower than NHS coupling.[1] Be patient.

• Final Polish: Remove excess Azide-payload via size exclusion chromatography (SEC) or extensive dialysis.[1]

Part 4: Visualization of the Workflow

The following diagram illustrates the logical flow and decision points for the conjugation process.

Figure 1: Decision tree and workflow for heterobifunctional amine-to-azide conjugation.[1]

Part 5: Troubleshooting & Expert Insights

The Hydrolysis Trap

NHS esters hydrolyze in water. A stock solution in aqueous buffer is dead within minutes.[1]

• Solution: Dissolve NHS crosslinkers in anhydrous DMSO or DMF immediately before use.[1][7] Discard unused reconstituted reagent; do not refreeze.[1]

The "Hydrophobic Crash"

DBCO is bulky and hydrophobic.[1] Labeling a protein with too many DBCO groups can cause the protein to precipitate.

• Solution: Use PEGylated linkers (e.g., PEG4 or PEG12).[1][2] Keep the Degree of Labeling (DOL) moderate (2–4 per antibody).[1] If precipitation occurs, add 5–10% DMSO to the reaction buffer (if the protein tolerates it).

Stoichiometry Matters

In the Click step, the reaction is second-order. High concentrations drive the reaction.

• Solution: Keep protein concentration high (>2 mg/mL). If the reaction is sluggish, increase the molar excess of the small molecule azide (up to 5–10x) rather than extending time indefinitely.

References

• Creative Biolabs. Introduction of Heterobifunctional Crosslinkers. [Link]

• National Institutes of Health (PMC). Comparative analysis of Cu(I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC).[1] [Link]

Sources

• 1. interchim.fr [interchim.fr]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Heterobifunctional Crosslinkers - Creative Biolabs [creative-biolabs.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - RU [thermofisher.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

role of endo-BCN-PEG4-PNP in copper-free click chemistry

Title: Technical Deep Dive: The Role of endo-BCN-PEG4-PNP in Next-Generation Copper-Free Click Chemistry

Executive Summary

In the landscape of bioorthogonal chemistry, endo-BCN-PEG4-PNP represents a strategic convergence of three functional modules designed to overcome the limitations of first-generation bioconjugation reagents. While Dibenzocyclooctyne (DBCO) has long been the workhorse of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), its hydrophobicity often leads to protein aggregation and poor pharmacokinetics.

This guide analyzes endo-BCN-PEG4-PNP , a heterobifunctional linker that combines the hydrophilic kinetics of bicyclo[6.1.0]nonyne (BCN) with the hydrolytic stability of p-nitrophenyl (PNP) carbonate. This molecule is engineered for researchers requiring precise, copper-free labeling of sensitive biological targets (e.g., antibodies, live cells) where solubility and reaction specificity are non-negotiable.

Molecular Architecture & Functional Logic

The efficacy of endo-BCN-PEG4-PNP is derived from its tripartite structure. Each component addresses a specific failure point in traditional bioconjugation workflows.

A. The "Spring-Loaded" Trap: endo-BCN

• Chemistry: Bicyclo[6.1.0]nonyne.[1][2][3][4]

• Function: The fused cyclopropane ring imparts significant ring strain (~20 kcal/mol), lowering the activation energy for the reaction with azides.

• Advantage: Unlike DBCO, BCN lacks fused aromatic rings, significantly reducing lipophilicity (logP). This minimizes non-specific hydrophobic interactions with protein surfaces, a common cause of antibody aggregation in ADCs (Antibody-Drug Conjugates).

B. The Solubilizing Bridge: PEG4 Spacer

• Chemistry: Tetraethylene glycol.

• Function: Provides a ~16 Å hydrophilic spacer.

• Advantage: Critical for suppressing steric hindrance. Direct attachment of hydrophobic click handles to proteins often buries the reactive site; the PEG4 arm projects the BCN group into the solvent, enhancing accessibility for the incoming azide.

C. The Self-Validating Activator: PNP Carbonate

• Chemistry: p-Nitrophenyl carbonate.

• Function: Reacts with primary amines (Lysine, N-terminus) to form a stable carbamate (urethane) linkage.

• Advantage: Superior hydrolytic stability compared to N-hydroxysuccinimide (NHS) esters. While NHS esters hydrolyze rapidly in aqueous buffers (t1/2 ~ minutes to hours), PNP carbonates are stable at neutral pH and react specifically at pH 8.0–8.5. Furthermore, the release of p-nitrophenol (yellow) serves as a built-in colorimetric indicator of reaction progress.

Figure 1: Functional decomposition of the endo-BCN-PEG4-PNP molecule.

Mechanism of Action: The Two-Step Workflow

The utility of this reagent relies on a sequential, orthogonal workflow.

Step 1: Bioconjugation (The PNP Displacement)

The PNP carbonate undergoes nucleophilic attack by a primary amine on the target biomolecule.

• Reaction:

• Observation: The reaction mixture turns yellow due to the release of p-nitrophenolate (absorbance max ~405 nm). This allows real-time monitoring of conjugation efficiency without running a gel or HPLC.

Step 2: The Click Reaction (SPAAC)

The BCN-labeled protein reacts with an azide-functionalized payload (fluorophore, drug, DNA).

• Reaction:

• Kinetics: The reaction is second-order, with rate constants (

  ) typically in the range of 0.1 – 0.3 M⁻¹s⁻¹ , comparable to DBCO but with superior water solubility.

Experimental Protocol: Validated Methodology

Note: This protocol is optimized for labeling an IgG antibody (150 kDa). Adjust molar ratios for different targets.

Phase 1: BCN Installation (PNP Chemistry)

• Buffer Exchange: Exchange the antibody into Modification Buffer (50 mM Sodium Borate or Carbonate, pH 8.5).

  • Critical: Avoid amine-containing buffers (Tris, Glycine) as they will compete with the protein.

  • Why pH 8.5? The pKa of Lysine is ~10.5. At pH 8.5, a sufficient fraction of amines are unprotonated (

    ) to react with the PNP carbonate, while minimizing hydrolysis.

• Reagent Preparation: Dissolve endo-BCN-PEG4-PNP in anhydrous DMSO or DMF at 10 mM.

  • Stability Note: Prepare immediately before use.

• Reaction: Add the reagent to the antibody solution at a 10-20 molar excess .

  • Target Concentration: Keep antibody > 2 mg/mL to drive kinetics.

• Incubation: Incubate at Room Temperature (RT) for 4 hours or 4°C overnight with gentle agitation.

  • Checkpoint: Look for the yellow color development.

• Purification: Remove excess small molecules and the yellow p-nitrophenol byproduct using a Zeba Spin Column or dialysis against PBS (pH 7.4).

  • Validation: The eluate should be clear (protein) while the yellow small molecules are retained in the column.

Phase 2: Copper-Free Click (SPAAC)

• Labeling: Add the Azide-Payload (dissolved in water or DMSO) to the BCN-modified antibody.

  • Ratio: Use 2-5 molar equivalents relative to the BCN groups (or 1.5x excess over the desired Drug-Antibody Ratio).

• Incubation: Incubate at RT for 2–4 hours or 4°C overnight.

• Final Cleanup: Remove excess azide via size-exclusion chromatography (SEC).

Figure 2: Step-by-step experimental workflow for protein labeling.[1]

Comparative Analysis: Why Choose This Reagent?

The following table contrasts endo-BCN-PEG4-PNP with alternative linker strategies.

Feature	endo-BCN-PEG4-PNP	DBCO-NHS Ester	Standard BCN-NHS
Hydrophilicity	High (PEG4 + Aliphatic BCN)	Low (Aromatic DBCO)	Moderate (No PEG)
Linker Stability	High (PNP Carbonate)	Low (NHS Ester t1/2 < 1h)	Low (NHS Ester)
Reaction Monitoring	Visual (Yellow)	None	None
Aggregation Risk	Low	High (Hydrophobic masking)	Moderate
Linkage Type	Carbamate (Urethane)	Amide	Amide

Key Insight: The PNP carbonate is less sensitive to moisture than NHS esters. This allows for more robust storage and handling, reducing the "dead reagent" phenomenon often seen with aged NHS stocks.

Troubleshooting & Optimization

Problem	Probable Cause	Corrective Action
No Yellow Color	Reagent hydrolysis or low pH.	Ensure buffer is pH 8.5. Check reagent integrity (dissolve in base to verify yellowing).
Protein Precipitation	Over-labeling or hydrophobic payload.	Reduce molar excess of reagent. Ensure PEG linker is intact.
Low Click Efficiency	Steric hindrance.	The PEG4 spacer usually solves this. Increase reaction time or temperature to 37°C.

References

• Dommerholt, J., et al. (2010).[3][5] Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells.[5] Angewandte Chemie International Edition.

• Debets, M. F., et al. (2011). Bioconjugation with Strained Alkyne and Azide.[1] Accounts of Chemical Research.

• BroadPharm. endo-BCN-PEG4-PNP Product Specification and Protocol.

• AxisPharm. BCN-PEG4-PNP: Properties and Applications in ADCs.

• Sletten, E. M., & Bertozzi, C. R. (2011). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality. Angewandte Chemie International Edition.

Sources

• 1. biochempeg.com [biochempeg.com]
• 2. BCN-PEG4-PNP | CAS: 2126749-78-6 | AxisPharm [axispharm.com]
• 3. Bioorthogonal Chemistry - Click Reaction Reagent [bldpharm.com]
• 4. medkoo.com [medkoo.com]
• 5. lumiprobe.com [lumiprobe.com]

Protocols & Analytical Methods

Application Note: Precision Conjugation of endo-BCN-PEG4-PNP to Primary Amines

Topic: Standard Protocol for Conjugating endo-BCN-PEG4-PNP to Primary Amines Content Type: Application Note & Detailed Protocol

Introduction & Mechanistic Insight

The Molecule: endo-BCN-PEG4-PNP

This reagent is a dual-purpose linker designed for "Click-Ready" functionalization.

• endo-BCN (Bicyclo[6.1.0]nonyne): A strained alkyne that reacts specifically with azides via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). The "endo" stereochemistry provides a balance of stability and reactivity, avoiding the transition metal toxicity associated with CuAAC.

• PEG4 Spacer: A tetra-ethylene glycol bridge that enhances aqueous solubility and provides steric freedom, preventing the BCN tag from burying itself within the protein's hydrophobic core.

• PNP (p-Nitrophenyl) Ester/Carbonate: The amine-reactive moiety. While N-hydroxysuccinimide (NHS) esters are common, PNP derivatives are superior for controlled conjugation because their leaving group, p-nitrophenol , is distinctively yellow under alkaline conditions (

  ).

Reaction Mechanism

The conjugation follows a nucleophilic substitution pathway. The primary amine (nucleophile) on the target molecule (e.g., Lysine

-amine or N-terminus) attacks the carbonyl carbon of the PNP group. This expels p-nitrophenol and forms a stable Carbamide (Amide) or Carbamate linkage.

Chemical Equation:

Critical Parameters (The "Why" behind the "How")

• pH Control (8.0 – 8.5): The pKa of a Lysine

  -amine is ~10.5. To react, it must be deprotonated (nucleophilic). However, PNP esters hydrolyze spontaneously at high pH. A pH of 8.5 is the "Goldilocks" zone: high enough to deprotonate a fraction of amines, but low enough to maintain reagent stability during the reaction window.

• Solvent System: The BCN group is hydrophobic. The reagent must be dissolved in a water-miscible organic solvent (DMSO or DMF) before introduction to the aqueous protein buffer to prevent precipitation.

• Self-Validation: The released p-nitrophenolate anion absorbs strongly at 405 nm (

  at pH > 8). This allows you to calculate the precise concentration of conjugated linker without destructive testing.

Experimental Workflow Visualization

Figure 1: Step-by-step workflow for BCN-PEG4-PNP conjugation. The process prioritizes buffer compatibility and real-time monitoring via p-nitrophenol release.

Detailed Protocol

Materials Required[1][2][3]

• Reagent: endo-BCN-PEG4-PNP (Store at -20°C, desiccated).

• Target: Protein/Antibody (Concentration > 2 mg/mL preferred).[1]

• Conjugation Buffer: 0.1 M Sodium Borate or 0.1 M Sodium Carbonate, pH 8.5. (CRITICAL: Must be free of primary amines like Tris or Glycine).[2]

• Solvent: Anhydrous DMSO or DMF.[1][3]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Purification: Zeba Spin Desalting Columns (7K MWCO) or Slide-A-Lyzer Dialysis Cassettes.

Preparation Steps

• Protein Buffer Exchange:

  • If the protein is in Tris or PBS (pH 7.4), exchange it into the Conjugation Buffer (pH 8.5) using a desalting column.

  • Reasoning: Tris contains amines that will consume the reagent. pH 7.4 is too low for efficient Lysine modification with PNP esters.

• Reagent Solubilization:

  • Equilibrate the BCN-PEG4-PNP vial to room temperature before opening to prevent condensation.

  • Dissolve in anhydrous DMSO to a concentration of 10–20 mM .

  • Note: Prepare this immediately before use.[2] PNP esters hydrolyze slowly in wet DMSO.

Conjugation Reaction

• Calculations: Determine the molar excess of linker required.

  • Antibodies (IgG): Use 10–20 molar excess .

  • Smaller Proteins (e.g., BSA): Use 5–10 molar excess .

• Mixing:

  • Add the calculated volume of BCN-PEG4-PNP/DMSO stock to the protein solution.

  • Important: Do not exceed 10% (v/v) DMSO in the final mixture to avoid protein denaturation.

  • Mix gently by pipetting; do not vortex vigorously.

• Incubation:

  • Incubate at Room Temperature (20-25°C) for 2 to 4 hours with gentle rotation.

  • Observation: The solution should turn slightly yellow as p-nitrophenol is released.

Monitoring (The Self-Validating Step)

• Take a 2 µL aliquot of the reaction mixture.

• Dilute into 98 µL of Conjugation Buffer (pH 8.5).

• Measure Absorbance at 405 nm .

• If the signal has plateaued between the 2-hour and 3-hour mark, the reaction is complete.

Quenching & Purification

• Quench: Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes.

  • Mechanism:[4] The high concentration of Tris rapidly scavenges any remaining active PNP ester, preventing non-specific binding during purification.

• Purify: Pass the reaction mixture through a pre-equilibrated Desalting Column (e.g., Sephadex G-25) using PBS (pH 7.4) as the elution buffer.

  • Objective: This removes the free linker, the yellow p-nitrophenol byproduct, and the organic solvent.

  • Success Indicator: The eluted protein fraction should be clear (or the protein's native color), while the yellow p-nitrophenol band remains at the top of the column.

Quantitative Data Analysis

To estimate the Degree of Labeling (DOL) without mass spectrometry, you can use the byproduct release method, assuming 1:1 stoichiometry of "Released PNP" to "Conjugated Linker" (minus hydrolysis background).

Table 1: Constants for Calculations

Parameter	Value	Unit	Notes
(p-Nitrophenol)	18,200		Valid only at pH > 8.0
(IgG Antibody)	210,000		Typical value for IgG
Reaction pH	8.5	-	Optimal for monitoring

Calculation Logic:

• Measure

  of the reaction mix (diluted).[5] Calculate [Released PNP].

• Subtract the

  of a "Reagent Only" control (to account for spontaneous hydrolysis).

• The remaining [PNP] equals the concentration of BCN linkers attached.

• Divide by [Protein] to get DOL.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
No Yellow Color	pH too low	Verify buffer pH is > 8.0. At neutral pH, p-nitrophenol is colorless (protonated).
Precipitation	DMSO conc. too high	Ensure DMSO is < 10% v/v. Add reagent in multiple small aliquots.
Low Conjugation Efficiency	Competing Amines	Ensure protein was thoroughly dialyzed against Borate/Carbonate, not Tris or Glycine.
High Background in Click Reaction	Incomplete Purification	Free BCN linker is competing with the protein. Perform a second desalting step.

References

• AxisPharm. (n.d.). BCN-PEG4-PNP Product Specification and Protocol. Retrieved from

• BroadPharm. (n.d.). endo-BCN-PEG4-acid and NHS Ester Protocols. Retrieved from

• Kocalar, S., et al. (2022).[6] Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Journal of Emerging Investigators. Retrieved from

• Sandoval-Barrantes, M., et al. (2020).[7] Revisiting the fundamentals of p-nitrophenol analysis for its application in the quantification of lipases activity. Uniciencia. Retrieved from

Sources

• 1. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 2. broadpharm.com [broadpharm.com]
• 3. BCN-PEG4-PNP | CAS: 2126749-78-6 | AxisPharm [axispharm.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. rsc.org [rsc.org]
• 6. emerginginvestigators.org [emerginginvestigators.org]
• 7. researchgate.net [researchgate.net]

Application Note: High-Fidelity Labeling of Protein Lysine Residues with endo-BCN-PEG4-PNP

Executive Summary

This guide details the protocol for conjugating endo-BCN-PEG4-PNP to surface lysine residues of proteins.[1] Unlike standard NHS-ester chemistry, this reagent utilizes a p-nitrophenyl (PNP) carbonate moiety.[1] Upon reaction with primary amines, it forms a carbamate (urethane) linkage , which is chemically more stable than the amide bond formed by NHS esters. Furthermore, the BCN (Bicyclo[6.1.0]non-4-yne) group enables downstream Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) , a copper-free "click" reaction ideal for live-cell or in vivo applications.[1]

Key Advantage (Self-Validating): The reaction releases p-nitrophenol, a yellow chromophore (

nm).[1] This allows for real-time visual monitoring and spectrophotometric quantification of the reaction progress without auxiliary reagents.[1]

Mechanism of Action

The conjugation relies on the nucleophilic attack of the deprotonated

-amino group of lysine (or the N-terminal amine) on the activated carbonate center of the linker.

• Activation: The PNP group makes the carbonate electrophilic.

• Attack: The amine (Lys-NH

  ) attacks the carbonyl carbon.[1]

• Elimination: p-Nitrophenol is eliminated as a leaving group.[1]

• Product: A stable carbamate linkage connects the BCN-PEG4 handle to the protein.[1]

Chemical Reaction Diagram

Figure 1: Reaction mechanism showing the conversion of the activated PNP carbonate into a stable carbamate linkage with the concomitant release of the chromogenic p-nitrophenol byproduct.[1]

Critical Parameters & Material Specifications

Reagent Properties

Property	Specification	Notes
Name	endo-BCN-PEG4-PNP	endo isomer is thermodynamically favored and stable.[1]
Reactive Group	p-Nitrophenyl Carbonate	Reacts with amines; forms carbamates.[1]
Linker	PEG4 (Tetraethylene glycol)	Increases water solubility; reduces steric hindrance.[1]
Click Handle	BCN (Bicyclononyne)	Reacts with Azides (SPAAC).[1][2][3][4][5]
Solubility	DMSO, DMF	Dissolve immediately before use.[1]
Storage	-20°C, Desiccated	Moisture sensitive (hydrolysis risk).[1]

Buffer Selection (Critical)

The reaction requires a basic pH to ensure lysine residues are deprotonated (neutral) and nucleophilic. However, you must avoid buffers containing primary amines.

• Recommended: 0.1 M Sodium Bicarbonate (pH 8.3 - 8.[1]5) or 0.1 M Sodium Phosphate (pH 8.0).

• Forbidden: Tris, Glycine, Ammonium salts (these will compete with the protein for the label).

• pH Sensitivity:

  • pH < 7.5: Reaction is too slow (Lysine protonated).[1]

  • pH > 9.0: Rapid hydrolysis of the PNP group competes with conjugation.

Detailed Protocol

Phase 1: Preparation

• Protein Preparation:

  • Buffer exchange the target protein into Conjugation Buffer (0.1 M Sodium Bicarbonate, pH 8.3) using a desalting column (e.g., Zeba Spin or Sephadex G-25).[1]

  • Adjust protein concentration to 2–5 mg/mL . Lower concentrations (<1 mg/mL) result in poor labeling efficiency due to hydrolysis competition.

• Linker Stock Preparation:

  • Equilibrate the endo-BCN-PEG4-PNP vial to room temperature before opening to prevent condensation.

  • Dissolve in anhydrous DMSO to a concentration of 10–20 mM .

  • Note: Prepare this fresh. Do not store DMSO stocks for long periods.[1]

Phase 2: Conjugation Reaction[1][4]

• Calculations: Determine the molar excess of linker required.

  • For antibodies (IgG): Use 10–20 molar excess of linker.

  • For smaller proteins: Use 5–10 molar excess .[1]

• Mixing:

  • Add the calculated volume of Linker/DMSO to the protein solution.

  • Crucial: Ensure the final DMSO concentration is < 10% (v/v) to prevent protein denaturation.

  • Mix gently by pipetting. Do not vortex vigorously.

• Incubation:

  • Incubate at Room Temperature (20–25°C) for 2 to 4 hours with gentle rotation.

  • Visual Check: The solution should turn faint yellow as p-nitrophenol is released.[1]

Phase 3: Purification[1]

• Removal of Excess Linker:

  • The excess BCN-PEG4-PNP and the free p-nitrophenol byproduct must be removed.[1]

  • Use a Desalting Column (MWCO 7 kDa) equilibrated with Storage Buffer (e.g., PBS, pH 7.4).

  • Note: Dialysis is also effective but slower.[1]

• Confirmation: The yellow color should remain in the column/waste, while the eluted protein fraction should be clear/colorless.

Phase 4: Quality Control (Self-Validating)

Unlike NHS esters, the PNP system allows you to estimate the reaction efficiency before purification by measuring the released byproduct.

Protocol for Degree of Labeling (DOL) Estimation:

• Take a small aliquot (e.g., 10 µL) of the reaction mixture post-incubation.

• Dilute into a high pH buffer (e.g., 0.1 M NaOH or pH 10 buffer) to ensure all released p-nitrophenol is in the phenolate form (

  ).[1]

• Measure Absorbance at 405 nm.[1]

• Calculate [p-Nitrophenol released].[1][6] This roughly correlates to the moles of BCN attached (assuming hydrolysis is minimal compared to conjugation, which holds true at high protein concentrations).

Downstream Application: Copper-Free Click Chemistry

Once labeled, the Protein-BCN conjugate is ready for reaction with Azide-tagged molecules (Fluorophores, Drugs, DNA).[1]

Figure 2: Complete experimental workflow from protein preparation to final click chemistry application.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Yellow Color	Reagent hydrolysis or Low pH	Check buffer pH (must be > 8.0).[1] Ensure reagent was stored dry.[1]
Precipitation	DMSO too high or Protein unstable	Keep DMSO < 5%.[1] Add linker in small aliquots.
Low Labeling Efficiency	Competing amines in buffer	Dialyze thoroughly against Bicarbonate/PBS.[1] Remove Tris/Glycine.[1]
Protein Aggregation	Over-labeling (Hydrophobic BCN)	Reduce molar excess of linker (try 5x instead of 20x).

References

• Dommerholt, J., et al. (2010).[2] Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells.[1][2] Angewandte Chemie International Edition. Link[1]

• Gauthier, M. A., & Klok, H. A. (2008). Peptide/protein-polymer conjugates: synthetic strategies and design concepts. Chemical Communications.[1] Link

• BroadPharm. (n.d.).[1] endo-BCN-PEG4-PFP ester / PNP Carbonate Product Data. BroadPharm Product Catalog. Link

• Lumiprobe. (n.d.). BCN-PNP carbonate: Protocol and Application. Lumiprobe Technical Documentation. Link

• Alhifthi, A., & Williams, S. J. (2021). pH dependent mechanisms of hydrolysis of 4-nitrophenyl β-D-glucopyranoside. ChemRxiv. Link (Provides mechanistic insight into PNP hydrolysis monitoring).[1]

Sources

• 1. medkoo.com [medkoo.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. researchgate.net [researchgate.net]
• 4. Superfast Tetrazole–BCN Cycloaddition Reaction for Bioorthogonal Protein Labeling on Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. interchim.fr [interchim.fr]
• 6. researchgate.net [researchgate.net]

Mastering Precision: A Two-Step Bioconjugation Workflow Using endo-BCN-PEG4-PNP and Azides

This comprehensive guide details a robust and efficient two-step bioconjugation strategy employing the heterobifunctional linker, endo-BCN-PEG4-PNP, and an azide-modified molecule of interest. This methodology is particularly powerful for the precise construction of complex biomolecular architectures, such as antibody-drug conjugates (ADCs), fluorescently labeled proteins for imaging studies, and surface-immobilized biomolecules for diagnostic assays. We will delve into the underlying chemical principles, provide detailed, field-proven protocols, and offer insights into the characterization of the final conjugate, empowering researchers, scientists, and drug development professionals to confidently implement this versatile workflow.

The Strategic Advantage of a Two-Step Approach

A two-step bioconjugation strategy offers superior control and purity compared to single-step methods.[1] By separating the activation of the primary biomolecule from the final conjugation, each reaction can be optimized and purified independently. This minimizes side reactions, reduces the potential for inactivation of either component, and ultimately leads to a more homogeneous and well-defined final product.[2] This approach is especially critical when working with sensitive biomolecules or when a high degree of precision in the final construct is required.

Core Principles: Harnessing Bioorthogonal Chemistry

At the heart of this workflow lies the power of bioorthogonal chemistry, specifically the Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[3] This copper-free click chemistry reaction provides a highly specific and efficient means of covalently linking two molecules in a biological environment without interfering with native cellular processes.[4]

Our strategy leverages two key reactions:

• Amine Modification: The primary biomolecule, rich in surface-exposed lysine residues, is first "activated" by reaction with endo-BCN-PEG4-PNP. The p-nitrophenyl (PNP) ester of this linker reacts with primary amines to form a stable amide bond, thereby introducing the bicyclo[6.1.0]nonyne (BCN) moiety onto the biomolecule.[5]

• Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC): The BCN-modified biomolecule is then reacted with an azide-functionalized molecule of interest. The inherent ring strain of the BCN group drives a rapid and irreversible [3+2] cycloaddition with the azide, forming a stable triazole linkage.[6] This reaction proceeds efficiently under mild, physiological conditions without the need for a cytotoxic copper catalyst.[7]

Molecular Dissection of endo-BCN-PEG4-PNP

The endo-BCN-PEG4-PNP linker is a thoughtfully designed molecule where each component plays a crucial role:

• endo-BCN (Bicyclononyne): This strained alkyne is the bioorthogonal reactive handle. Its high ring strain is the driving force for the rapid and specific reaction with an azide.[8] The endo isomer is often preferred for its slightly higher reactivity compared to the exo isomer.[8]

• PEG4 (Polyethylene Glycol, 4 units): The tetra-ethylene glycol spacer is a hydrophilic linker that enhances the solubility of the reagent and the final bioconjugate in aqueous buffers.[9] This is critical for preventing aggregation and maintaining the biological activity of the biomolecule.[10] The PEG linker also provides spatial separation between the biomolecule and the payload, which can be important for function.

• PNP (p-Nitrophenyl) Ester: This is a highly reactive group that readily couples with primary amines (e.g., on lysine residues of a protein) to form a stable amide bond. p-Nitrophenol is an excellent leaving group, facilitating this reaction.[11]

Visualizing the Workflow and Chemistry

To provide a clear conceptual framework, the following diagrams illustrate the overall experimental workflow and the underlying chemical reaction.

Caption: Overall two-step bioconjugation workflow.

Caption: Chemical reactions in the two-step workflow.

Detailed Experimental Protocols

The following protocols provide a robust starting point for the bioconjugation of a model IgG antibody. It is recommended to optimize these protocols for your specific biomolecule and azide-modified payload.

Materials and Reagents

• Antibody (or other amine-containing biomolecule) in an amine-free buffer (e.g., PBS, pH 7.4)

• endo-BCN-PEG4-PNP

• Anhydrous, high-quality Dimethyl Sulfoxide (DMSO)

• Azide-modified molecule of interest

• Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching buffer: 1 M Tris-HCl, pH 8.0

• Desalting columns (e.g., Zeba™ Spin Desalting Columns)

• Reaction tubes and standard laboratory equipment

Protocol 1: Activation of the Antibody with endo-BCN-PEG4-PNP

This protocol describes the introduction of the BCN moiety onto the antibody.

1.1. Reagent Preparation:

• Antibody Solution: Prepare the antibody at a concentration of 2-10 mg/mL in PBS, pH 7.4.[7] Ensure the buffer is free of primary amines (e.g., Tris) and preservatives like sodium azide that could interfere with the reaction.[7][9]

• endo-BCN-PEG4-PNP Stock Solution: Prepare a 10 mM stock solution of endo-BCN-PEG4-PNP in anhydrous DMSO.[12] This solution should be prepared fresh to avoid hydrolysis of the PNP ester.[9]

1.2. Labeling Reaction:

• Molar Ratio: A 20-30 fold molar excess of endo-BCN-PEG4-PNP to the antibody is a good starting point for achieving a suitable degree of labeling.[12] This ratio may need to be optimized for your specific antibody.

• Reaction Setup: Add the calculated volume of the 10 mM endo-BCN-PEG4-PNP stock solution to the antibody solution. The final concentration of DMSO in the reaction mixture should not exceed 10% (v/v) to prevent denaturation of the antibody.[13]

• Incubation: Incubate the reaction mixture for 60 minutes at room temperature with gentle mixing.[12]

• Quenching: Add 1 M Tris-HCl, pH 8.0 to a final concentration of 50-100 mM to quench the reaction by consuming any unreacted endo-BCN-PEG4-PNP.[12] Incubate for an additional 15 minutes at room temperature.[12]

1.3. Purification of the BCN-Modified Antibody:

• Desalting: Remove the excess, unreacted endo-BCN-PEG4-PNP and quenching reagent using a desalting column equilibrated with PBS, pH 7.4.[12] Follow the manufacturer's instructions for the specific desalting column used. Size exclusion chromatography (SEC) is an effective method for this purification step.[2][4]

• Storage: The purified BCN-functionalized antibody can be stored at -20°C for several months.[12]

Protocol 2: SPAAC Reaction with the Azide-Modified Molecule

This protocol details the "click" reaction to form the final bioconjugate.

2.1. Reagent Preparation:

• BCN-Modified Antibody: Use the purified BCN-modified antibody from Protocol 1.

• Azide-Modified Molecule Stock Solution: Prepare a stock solution of the azide-modified molecule in a compatible solvent (e.g., DMSO or water) at a concentration of 10-20 mM.

2.2. SPAAC Reaction:

• Molar Ratio: A 2-4 fold molar excess of the azide-modified molecule to the BCN-modified antibody is typically sufficient for an efficient reaction.[12]

• Reaction Setup: Add the calculated volume of the azide-modified molecule stock solution to the BCN-modified antibody solution.

• Incubation: Incubate the reaction mixture overnight at room temperature or for 24-48 hours at 4°C with gentle mixing.[14] The reaction progress can be monitored by analytical techniques such as HPLC or SDS-PAGE.

2.3. Purification of the Final Bioconjugate:

• Purification Strategy: The choice of purification method will depend on the properties of the final conjugate and any unreacted azide-modified molecule. Common methods include:

  • Size Exclusion Chromatography (SEC): Effective for removing small molecule reagents from a larger protein conjugate.[4]

  • Affinity Chromatography: If the biomolecule has an affinity tag, this can be a highly specific method of purification.[][16]

  • High-Performance Liquid Chromatography (HPLC): Techniques such as reverse-phase, ion-exchange, or hydrophobic interaction chromatography can provide high-resolution separation.[6]

Characterization of the Bioconjugate: A Self-Validating System

Thorough characterization of the final bioconjugate is essential to ensure its quality, homogeneity, and functionality.

Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE)

SDS-PAGE is a straightforward method to qualitatively assess the success of the conjugation.[13] An increase in the molecular weight of the biomolecule after conjugation will result in a noticeable upward shift in the corresponding band on the gel compared to the unmodified biomolecule.[3][17]

Sample	Expected Observation	Interpretation
Unmodified Biomolecule	Single band at the expected molecular weight.	Control for comparison.
BCN-Modified Biomolecule	Minimal to no shift in molecular weight.	The BCN-PEG4 linker has a relatively small mass.
Final Bioconjugate	A clear upward shift in the band corresponding to the increased molecular weight of the attached molecule.	Successful conjugation.

Determination of the Degree of Labeling (DOL)

The Degree of Labeling (DOL) refers to the average number of payload molecules conjugated to each biomolecule.[10] For fluorescently labeled proteins, this can be determined using UV-Vis spectrophotometry.[18][19]

Procedure:

• Measure the absorbance of the purified bioconjugate at 280 nm (A280) and at the maximum absorbance wavelength of the payload (Apayload).

• Calculate the concentration of the payload and the biomolecule using the Beer-Lambert law, correcting for the absorbance of the payload at 280 nm.

• The DOL is the molar ratio of the payload to the biomolecule.

An ideal DOL is typically between 2 and 10 for antibodies, but the optimal value should be determined empirically for each specific application.[10]

Mass Spectrometry (MS)

Mass spectrometry provides a precise measurement of the molecular weight of the bioconjugate, confirming the successful conjugation and allowing for the determination of the distribution of different drug-to-antibody ratios (DARs) in the case of ADCs.[20][21]

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful tool for assessing the purity and homogeneity of the bioconjugate.[6] Different HPLC modes can be employed:

• Size Exclusion Chromatography (SEC-HPLC): To assess for aggregation.

• Reverse-Phase HPLC (RP-HPLC): To separate species with different hydrophobicities, which can be used to determine the DAR.

• Hydrophobic Interaction Chromatography (HIC): A non-denaturing technique also used for DAR analysis.

Troubleshooting Common Challenges

Problem	Potential Cause	Suggested Solution
Low Labeling Efficiency in Step 1	Inactive endo-BCN-PEG4-PNP due to hydrolysis.	Prepare the stock solution fresh in anhydrous DMSO.[9]
Presence of primary amines in the buffer.	Use an amine-free buffer like PBS.[9]
Insufficient molar excess of the linker.	Increase the molar ratio of endo-BCN-PEG4-PNP to the biomolecule.
Low protein concentration.	Concentrate the protein to >2 mg/mL.[8]
Protein Precipitation	High concentration of organic solvent (DMSO).	Ensure the final DMSO concentration does not exceed 10% (v/v).[13]
Protein instability under reaction conditions.	Optimize pH and temperature; consider adding stabilizing excipients.
Low Yield of Final Conjugate	Inefficient SPAAC reaction.	Increase the molar excess of the azide-modified molecule or extend the incubation time.
Loss of material during purification.	Optimize the purification protocol; consider using a different chromatography resin or method.
Heterogeneous Product	Inconsistent labeling in Step 1.	Carefully control the reaction time and molar ratio to achieve a more consistent DOL.
Incomplete SPAAC reaction.	Ensure sufficient incubation time and molar excess of the azide-modified molecule.

Conclusion

The two-step bioconjugation workflow utilizing endo-BCN-PEG4-PNP and azides offers a powerful and versatile platform for the precise engineering of complex biomolecules. By understanding the underlying chemical principles and carefully following the detailed protocols outlined in this guide, researchers can achieve high yields of well-defined and functional bioconjugates. The emphasis on independent purification and thorough characterization at each stage ensures a self-validating system, leading to reproducible results and advancing the development of novel therapeutics, diagnostics, and research tools.

References

• St. Amant, A. H., & Mehigh, R. J. (2019). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Bioconjugate Chemistry, 30(9), 2271–2286. Retrieved from [Link]

• Li, Y., et al. (2026). Preparation and Immune Protective Efficacy Evaluation of PCV2d Cap–COS Bioconjugate Candidate Vaccine. ACS Omega. Retrieved from [Link]

• Berg, E. A., & Fishman, J. B. (2020). Purification of Labeled Antibodies Using Size-Exclusion Chromatography. Cold Spring Harbor Protocols, 2020(7). Retrieved from [Link]

• AbOliGo. (2025). A Guide to Using SDS-PAGE to Characterize Antibody-Oligonucleotide Conjugates. Retrieved from [Link]

• AxisPharm. (n.d.). BCN-PEG4-PNP. Retrieved from [Link]

• CellMosaic. (n.d.). Bioconjugate Analysis & Purification - HPLC Analysis. Retrieved from [Link]

• Sletten, E. M., & Bertozzi, C. R. (2011). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. Accounts of chemical research, 44(9), 666–676. Retrieved from [Link]

• Bio-Rad. (n.d.). SDS-PAGE Analysis. Retrieved from [Link]

• protocols.io. (2024). IF Labeling Protocol. Retrieved from [Link]

• Wang, Y., et al. (2023). A method for parallel microscale protein labeling and precise control over the average degree of labeling (aDoL). Scientific Reports, 13(1), 8887. Retrieved from [Link]

• MDPI. (n.d.). Molecular Application of Mass Spectrometry and Chromatography in Biomedicine. Retrieved from [Link]

• AbOliGo. (n.d.). Bioconjugation Optimization & Troubleshooting. Retrieved from [Link]

• LCGC International. (2015). Developing HPLC Methods for Biomolecule Analysis. Retrieved from [Link]

• Cube Biotech. (n.d.). Affinity Chromatography | Principles. Retrieved from [Link]

• Cytiva. (n.d.). Protein characterization using size exclusion chromatography. Retrieved from [Link]

• ResearchGate. (2026). 4.1 Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC): Background, Substrate Preparation, and Reactivity. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetic study of SpAAC reaction. Retrieved from [Link]

• Schilling, J., & Plückthun, A. (n.d.). Chapter 17: Site-Specific Dual-Labeling of Proteins by Orthogonal Thiol and Azide Chemistry. Retrieved from [Link]

• ATTO-TEC. (n.d.). Degree of Labeling Explanation. Retrieved from [Link]

• Campos, N., et al. (2016). Challenges and opportunities in the purification of recombinant tagged proteins. Biotechnology journal, 11(12), 1537–1550. Retrieved from [Link]

• ChemRxiv. (2025). Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. Retrieved from [Link]

• MDPI. (n.d.). Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. Retrieved from [Link]

• ResearchGate. (2022). Protein Purification by Affinity Chromatography. Retrieved from [Link]

• Ma, J., & Hart, G. W. (2017). Analysis of Protein O-GlcNAcylation by Mass Spectrometry. Methods in enzymology, 586, 201–226. Retrieved from [Link]

• Virtual Labs IIT Kharagpur. (n.d.). Protein purification by size exclusion chromatography (SEC). Retrieved from [Link]

• Liu, C., et al. (2025). Protocol for investigating phase transition of prion-like proteins in vitro with concentration variation. STAR protocols, 6(3), 102434. Retrieved from [Link]

• NanoTemper Technologies. (n.d.). Degree-of-labeling (DOL). Retrieved from [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. goldbio.com [goldbio.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BCN-PEG4-PNP | CAS: 2126749-78-6 | AxisPharm [axispharm.com]
• 6. cellmosaic.com [cellmosaic.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 11. endo-BCN-PEG4-PFP ester, 2904607-26-5 | BroadPharm [broadpharm.com]
• 12. broadpharm.com [broadpharm.com]
• 13. neobiotechnologies.com [neobiotechnologies.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 16. Challenges and opportunities in the purification of recombinant tagged proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. aboligo.com [aboligo.com]
• 18. spectra.arizona.edu [spectra.arizona.edu]
• 19. support.nanotempertech.com [support.nanotempertech.com]
• 20. mdpi.com [mdpi.com]
• 21. Analysis of Protein O-GlcNAcylation by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

coupling endo-BCN-PEG4-PNP to amine-containing small molecules

Application Note: Efficient Coupling of endo-BCN-PEG4-PNP to Amine-Functionalized Small Molecules

Abstract

This guide details the protocol for conjugating endo-BCN-PEG4-PNP (Bicyclo[6.1.0]nonyne-polyethylene glycol-p-nitrophenyl carbonate/ester) to small molecules containing primary or secondary amines. The p-nitrophenyl (PNP) group acts as a highly reactive electrophile that, upon nucleophilic attack by an amine, releases p-nitrophenol and forms a stable carbamate (or amide) linkage. The resulting conjugate retains the strained BCN alkyne, enabling copper-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with azide-tagged biomolecules. This protocol emphasizes reaction monitoring via the colorimetric release of p-nitrophenol (yellow) and ensures high-purity isolation.

Introduction & Chemical Basis

The Reagent: endo-BCN-PEG4-PNP

• endo-BCN: A strained cyclooctyne derivative optimized for SPAAC. It reacts specifically with azides without a copper catalyst, avoiding cytotoxicity associated with Cu(I).

• PEG4 Spacer: A hydrophilic tetra-ethylene glycol linker that enhances water solubility and provides spatial flexibility, reducing steric hindrance during the subsequent click reaction.

• PNP (p-Nitrophenyl) Group: The activation handle.[1]

  • Technical Distinction: Depending on the specific commercial derivative, the PNP group is attached either via a carbonate (derived from a PEG-alcohol) or an ester (derived from a PEG-carboxylic acid).

  • Reactivity: Both forms react rapidly with primary amines (

    ) in the presence of a non-nucleophilic base.

  • Product: Reaction with a PNP-carbonate yields a Carbamate (Urethane) linkage. Reaction with a PNP-ester yields an Amide linkage.[2] Both are chemically stable under physiological conditions.

Mechanism of Action The amine nitrogen attacks the carbonyl carbon of the PNP group. The tetrahedral intermediate collapses, expelling the p-nitrophenolate anion. This leaving group is intensely yellow in basic solution (

nm), serving as a built-in visual indicator of reaction progress.

Reaction Mechanism Diagram

Caption: Mechanism of amine coupling to PNP-activated linker. The release of p-nitrophenolate provides real-time visual monitoring.

Detailed Protocol

Materials & Equipment

Component	Specification	Role
endo-BCN-PEG4-PNP	>95% Purity, stored at -20°C	Linker Reagent
Target Molecule	Amine-containing ( or )	Substrate
Solvent	Anhydrous DMF, DMSO, or DCM	Reaction Medium
Base	DIPEA (Hünig's Base) or Triethylamine (TEA)	Proton Scavenger
Monitoring	LC-MS or TLC (UV/Stain)	QC
Purification	Prep-HPLC (C18) or Silica Flash	Isolation

Experimental Procedure

Step 1: Preparation of Stock Solutions

• Target Amine: Dissolve the amine-containing small molecule in anhydrous DMF or DMSO.

  • Concentration: 10–50 mM.

  • Note: If the molecule is a salt (e.g., HCl salt), ensure enough base is added in Step 2 to neutralize it.

• Linker Stock: Dissolve endo-BCN-PEG4-PNP in the same anhydrous solvent.

  • Concentration: 50–100 mM.

  • Handling: Prepare immediately before use to prevent hydrolysis by atmospheric moisture.

Step 2: Coupling Reaction

• To the Target Amine solution, add 2.0 – 3.0 equivalents of DIPEA (or TEA).

  • Why: The base ensures the amine is deprotonated (nucleophilic) and neutralizes the acidic phenol byproduct.

• Add 1.1 – 1.5 equivalents of endo-BCN-PEG4-PNP stock solution dropwise.

  • Expert Tip: A slight excess of linker ensures complete consumption of the valuable small molecule.

• Visual Check: The solution should turn yellow within minutes, indicating the release of p-nitrophenol.

• Incubate at Room Temperature (20–25°C) for 2–4 hours .

  • Kinetics: Reaction is typically 80% complete within 1 hour.

  • Stirring: Maintain continuous agitation (magnetic stir bar or shaker).

Step 3: Monitoring

• TLC: Monitor the disappearance of the amine starting material. The p-nitrophenol byproduct will appear as a UV-active spot that is yellow to the naked eye.

• LC-MS: Look for the mass shift.

  • Mass: Mass of Product = Mass of Amine + Mass of (BCN-PEG4-CO) - 1 (H).

  • Verification: Confirm the absence of starting amine.

Step 4: Workup & Purification

• Quenching (Optional): If using excess linker, add 5 equivalents of Tris buffer or Ethanolamine to quench unreacted PNP esters/carbonates. Stir for 15 mins.

• Isolation:

  • Method A (Precipitation): If the product is non-polar, dilute reaction with Ethyl Acetate and wash with water/brine to remove DMF, base, and p-nitrophenol.

  • Method B (Prep-HPLC): For polar compounds, inject the crude mixture directly onto a C18 Reverse Phase column.

    • Gradient: Water/Acetonitrile (+0.1% Formic Acid).

    • Note: The BCN group is stable to standard acidic HPLC conditions.

Workflow Visualization

Caption: Operational workflow for BCN-PEG4-PNP coupling.

Technical Considerations & Troubleshooting

Issue	Probable Cause	Solution
No Yellow Color	Acidic pH or hydrolyzed reagent.	Check pH (must be >8).[3] Ensure DIPEA is fresh. Verify PNP reagent integrity (should not be yellow before addition).
Low Yield	Hydrolysis of PNP ester.	Use anhydrous solvents.[2] Avoid water in the reaction vessel.
Multiple Products	Amine has multiple reactive sites.	Use stoichiometric control (0.9 eq of linker) or protect other nucleophiles (e.g., -OH, -SH).
Precipitation	Poor solubility of product.	Switch solvent to DMSO or add a co-solvent.

Stability Note: The carbamate linkage formed (if using the carbonate reagent) is extremely stable to hydrolysis, more so than amides in many enzymatic environments. This makes it ideal for in vivo applications where premature cleavage of the linker is undesirable.

References

• Dommerholt, J. et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition.

• Sletten, E. M., & Bertozzi, C. R. (2011). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality. Angewandte Chemie International Edition.

• BroadPharm. (n.d.). endo-BCN-PEG4-PNP ester Product Guide. Retrieved from BroadPharm.[4]

• AxisPharm. (n.d.). BCN-PEG4-PNP Coupling Protocols. Retrieved from AxisPharm.[2]

Sources

• 1. US7531684B2 - Process for making aminoalkylphenyl carbamates and intermediates therefor - Google Patents [patents.google.com]
• 2. BCN-PEG4-PNP | CAS: 2126749-78-6 | AxisPharm [axispharm.com]
• 3. researchgate.net [researchgate.net]
• 4. endo-BCN-PEG4-PFP ester, 2904607-26-5 | BroadPharm [broadpharm.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Amine Coupling with endo-BCN-PEG4-PNP

Welcome to the technical support center for the endo-BCN-PEG4-PNP linker. This guide is designed for researchers, chemists, and drug development professionals who are leveraging this powerful heterobifunctional linker for their bioconjugation needs. Here, you will find in-depth answers to common questions and robust troubleshooting protocols to help you navigate the critical parameters of your experiments, with a primary focus on optimizing the pH for successful amine coupling.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental chemical principle of the endo-BCN-PEG4-PNP reaction with an amine?

The endo-BCN-PEG4-PNP is a heterobifunctional linker designed for two-step or orthogonal conjugations.[1] It contains two key reactive moieties:

• endo-Bicyclononyne (BCN): A strained alkyne for copper-free strain-promoted alkyne-azide cycloaddition (SPAAC) click chemistry.[2][3]

• p-Nitrophenyl Carbonate (PNP): An activated ester that reacts with primary amines (e.g., on proteins or peptides) to form a stable carbamate bond.

The focus of this guide is the amine coupling reaction. This reaction proceeds via nucleophilic acyl substitution. A primary amine (R-NH₂) on your target molecule acts as a nucleophile, attacking the electrophilic carbonyl carbon of the PNP carbonate. This results in the formation of a stable carbamate linkage and the release of p-nitrophenol (PNP-OH) as a byproduct.

Q2: Why is pH the most critical parameter to optimize for this reaction?

The pH of the reaction buffer is the single most important variable because it governs a delicate balance between two competing reactions: the desired amine reaction (aminolysis) and the undesired degradation of the linker (hydrolysis).

• Amine Nucleophilicity: For the reaction to occur, the primary amine on your target molecule must be in its deprotonated, nucleophilic state (R-NH₂). If the pH is too low (acidic), the amine will be protonated (R-NH₃⁺), rendering it non-nucleophilic and stopping the reaction.[4] The key is to work at a pH above the amine's acid dissociation constant (pKa).

• PNP-Ester Hydrolysis: The PNP carbonate is susceptible to hydrolysis, where it reacts with water instead of your target amine. This rate of hydrolysis increases significantly with rising pH.[5][6] If the pH is too high (alkaline), the linker will rapidly hydrolyze and become non-reactive before it can couple to your molecule.

Therefore, the optimal pH is a "sweet spot" that is high enough to ensure a sufficient concentration of deprotonated, reactive amine but low enough to minimize the competing hydrolysis of the PNP ester. For many amine-reactive esters, this optimal range is typically between pH 7.2 and 8.5.[5]

Q3: What are the pKa values for the primary amines on a typical protein?

Proteins offer two types of primary amines for conjugation:

• N-terminal α-amino group: The amine group at the beginning of the polypeptide chain. Its pKa can vary significantly depending on the local environment but is generally in the range of 6.8 to 9.1.[7][8]

• ε-amino group of Lysine residues: The amine group on the side chain of lysine (Lys, K) residues. This is the most common target for amine-reactive chemistry. The pKa of the lysine side chain is typically around 10.5 but can be perturbed by its local microenvironment within the folded protein.[9][10]

Because the lysine ε-amino group is the most abundant target, reaction conditions are typically optimized to deprotonate a fraction of these amines without causing excessive hydrolysis.

Q4: What is the recommended starting pH for coupling endo-BCN-PEG4-PNP to a protein or antibody?

For most proteins and antibodies in a standard aqueous buffer, a starting pH of 8.0 to 8.5 is recommended .[11] This provides a good compromise between deprotonating a sufficient fraction of lysine residues to initiate the reaction and minimizing the rapid hydrolysis of the PNP-ester.

Q5: What are the signs of a failed or inefficient conjugation reaction?

• Low Degree of Labeling (DoL): The primary indicator is a low ratio of linker molecules conjugated per protein molecule, as determined by methods like Mass Spectrometry (LC-MS), HPLC, or UV-Vis spectroscopy.

• Presence of Unreacted Protein: Chromatographic or electrophoretic analysis (e.g., SDS-PAGE) shows a large proportion of unmodified starting material.

• Rapid Yellow Color Change: The release of the p-nitrophenolate byproduct results in a yellow color (λ_max ≈ 400 nm). If the reaction solution turns intensely yellow immediately upon adding the PNP reagent, before it has had time to react with the protein, it may indicate rapid hydrolysis due to excessively high pH or poor reagent quality.

• Protein Aggregation/Precipitation: This may occur if the reaction conditions (e.g., pH, co-solvent concentration) compromise the stability of your protein.

Troubleshooting Guide

This section addresses the most common issues encountered during the amine coupling step and provides systematic solutions.

Problem 1: Low or No Conjugation Efficiency

Possible Cause	Explanation & Validation	Solution
1a. Reaction pH is too low.	The pH is not high enough to deprotonate a sufficient amount of the target primary amines, leaving them in their non-nucleophilic, protonated (R-NH₃⁺) state. This is the most common cause of low yield.	Perform a pH screening experiment. Set up parallel reactions in buffers ranging from pH 7.5 to 9.0 in 0.25 or 0.5 pH unit increments. Analyze the output by LC-MS to determine the degree of labeling (DoL) at each pH and identify the optimum. See Protocol 2 for a detailed methodology.
1b. Reagent Hydrolysis.	The PNP-ester has been degraded by water. This can happen if the reaction pH is too high, the reaction time is excessively long, or the stock reagent was improperly stored (exposed to moisture). PNP-esters are more susceptible to hydrolysis than NHS-esters.[12]	1. Check Reagent Quality: Dissolve a small amount of the PNP reagent in a basic buffer (pH ~8.5) without your protein. A rapid and intense yellow color indicates the leaving group is being released, suggesting the reagent is active. 2. Control Reaction Time: For a pH of 8.5, a reaction time of 30-60 minutes at room temperature is a good starting point. Avoid unnecessarily long incubations. 3. Proper Storage: Store the solid endo-BCN-PEG4-PNP reagent desiccated at -20°C. Prepare stock solutions in an anhydrous solvent like DMSO or DMF immediately before use and discard any unused solution.
1c. Incompatible Buffer.	The reaction buffer contains competing nucleophiles, most commonly primary amines like Tris (tris(hydroxymethyl)aminomethane) or glycine. These buffer components will react with the PNP-ester, consuming the reagent.[5][13]	Use a non-amine-containing buffer. Switch to a buffer system such as Phosphate-Buffered Saline (PBS), HEPES, or Borate buffer at your target pH. See Table 1 for a list of recommended buffers. Always perform a buffer exchange step (e.g., dialysis, spin column) on your protein sample to remove any incompatible buffer salts before starting the conjugation.
1d. Insufficient Reagent.	The molar excess of the endo-BCN-PEG4-PNP reagent over the protein is too low, resulting in incomplete labeling.	Optimize the molar ratio. Start with a 10- to 20-fold molar excess of the linker over the protein. If the DoL is still low despite optimal pH, increase the molar excess incrementally (e.g., 30x, 40x) in subsequent experiments.[14]

Problem 2: Reagent or Protein Precipitation During Reaction

Possible Cause	Explanation & Validation	Solution
2a. Low Reagent Solubility.	The endo-BCN-PEG4-PNP reagent, while containing a PEG spacer for hydrophilicity,[1][2] may have limited solubility in purely aqueous buffers, especially at high concentrations, leading to precipitation upon addition.	Use an organic co-solvent. Prepare a concentrated stock solution of the PNP reagent in anhydrous DMSO or high-quality DMF.[11] Add this stock solution to the protein solution dropwise while gently vortexing. Ensure the final concentration of the organic co-solvent in the reaction mixture does not exceed 5-10% (v/v), as higher concentrations can denature many proteins.
2b. Protein Instability.	The chosen reaction pH may be close to the protein's isoelectric point (pI), a pH at which the protein has no net charge and is often least soluble, leading to aggregation and precipitation.[15] Alternatively, the pH may be too far from the protein's optimal stability range.	Assess protein stability at the target pH. Before the conjugation experiment, incubate an aliquot of your protein in the chosen reaction buffer (e.g., pH 8.5) for the intended reaction time and temperature. Check for signs of precipitation or aggregation using dynamic light scattering (DLS) or size exclusion chromatography (SEC). If instability is observed, you may need to perform the reaction at a suboptimal but more stable pH (e.g., 7.5-8.0) and compensate by increasing reaction time or reagent molar excess.

Visualizations & Data

Reaction Mechanism: The pH-Dependent Balance

The core challenge is to favor the top reaction pathway (Aminolysis) over the bottom pathway (Hydrolysis).

Caption: The dual fate of the PNP-ester at alkaline pH.

Troubleshooting Flowchart

A logical workflow for diagnosing and solving poor conjugation results.

Caption: A systematic approach to troubleshooting low yields.

Table 1: Recommended Buffers for Amine Coupling

Buffer System	Recommended pH Range	Concentration (mM)	Comments
Phosphate-Buffered Saline (PBS)	7.2 - 8.0	50 - 100	Widely compatible and excellent for maintaining physiological conditions.
HEPES	7.0 - 8.2	50 - 100	Good buffering capacity in the physiological range. Does not contain primary amines.
Borate	8.0 - 9.5	25 - 50	Excellent buffering capacity at slightly more alkaline pH, useful for pH screening.
Carbonate-Bicarbonate	8.5 - 10.0	50 - 100	Useful for pushing the pH higher, but be cautious of increased hydrolysis rates.[5]
Tris, Glycine, Citrate	N/A	N/A	INCOMPATIBLE. Tris and Glycine contain primary amines that compete in the reaction.[5] Citrate can chelate metals if relevant and has poor buffering capacity above pH 6.

Experimental Protocols

Protocol 1: General Procedure for Amine Coupling

This protocol provides a starting point for the conjugation of endo-BCN-PEG4-PNP to a typical antibody (e.g., IgG, ~150 kDa).

• Protein Preparation:

  • Dissolve or exchange the antibody into a compatible reaction buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 8.0) to a final concentration of 2-5 mg/mL.

  • Ensure any amine-containing buffer salts or stabilizing proteins (like BSA) have been removed.

• Reagent Preparation:

  • Allow the vial of endo-BCN-PEG4-PNP to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution in anhydrous DMSO. For example, dissolve 1 mg of the reagent (MW ≈ 593 g/mol ) in 169 µL of DMSO. Vortex briefly to ensure complete dissolution. This stock solution should be used immediately.

• Conjugation Reaction:

  • Calculate the required volume of the PNP reagent stock for a 20-fold molar excess.

  • While gently stirring or vortexing the antibody solution, add the calculated volume of the PNP reagent stock dropwise.

  • Incubate the reaction at room temperature for 60 minutes. For sensitive proteins, the reaction can be performed at 4°C for 2-4 hours.

• Reaction Quenching (Optional but Recommended):

  • To stop the reaction, add a quenching buffer such as Tris or glycine to a final concentration of 50-100 mM.[5] This will consume any unreacted PNP-ester. Incubate for 15 minutes at room temperature.

• Purification:

  • Remove the unreacted linker and byproducts (p-nitrophenol) from the conjugated protein. Standard methods include dialysis, size exclusion chromatography (SEC), or spin desalting columns appropriate for the scale of your reaction.

Protocol 2: pH Optimization Screening Experiment

This protocol is essential for determining the optimal pH for your specific protein and application.

• Buffer Preparation:

  • Prepare a set of amine-free buffers at different pH values. For example, prepare 100 mM sodium phosphate buffer at pH 7.5 and 8.0, and 50 mM sodium borate buffer at pH 8.5 and 9.0.

• Experimental Setup:

  • Set up four parallel reactions. In separate microcentrifuge tubes, place an equal amount of your protein (e.g., 100 µg).

  • Add the corresponding buffer to each tube to bring them to the same final volume and protein concentration.

• Reaction Initiation:

  • Prepare the endo-BCN-PEG4-PNP stock solution as described in Protocol 1.

  • Add the same molar excess (e.g., 20x) of the reagent to each of the four tubes.

  • Incubate all reactions under identical conditions (e.g., room temperature, 60 minutes).

• Analysis:

  • After incubation, purify each sample using a method that effectively removes the small molecule reagents (e.g., a spin desalting column for each).

  • Analyze the purified conjugate from each reaction by LC-MS to determine the mass of the final product. The mass shift will indicate the number of linkers attached.

  • Plot the average Degree of Labeling (DoL) versus pH to identify the optimal condition, which will be the pH that gives the highest DoL before any significant protein aggregation or loss is observed.

References

• AxisPharm. endo-BCN-PEG4-amine | CAS:1898221-77-6. Available from: [Link]

• AxisPharm. BCN-PEG4-PNP | CAS: 2126749-78-6. Available from: [Link]

• Alhifthi, A. & Williams, S. J. pH dependent mechanisms of hydrolysis of 4-nitrophenyl β-D-glucopyranoside. ChemRxiv. Available from: [Link]

• Wikipedia. Amino acid. Available from: [Link]

• Oregioni, A. et al. (2017). Determination of the pKa of the N-terminal amino group of ubiquitin by NMR. Scientific Reports. Available from: [Link]

• Castillo, R. et al. (2002). Kinetics and Mechanism of the Aminolysis of Methyl 4-Nitrophenyl, Methyl 2,4-Dinitrophenyl, and Phenyl 2,4-Dinitrophenyl Carbonates. The Journal of Organic Chemistry. Available from: [Link]

• ResearchGate. Summary of the rate constants for the hydrolysis of p- nitrophenyl esters in water at 30 ' C and I = 0 . 2. Available from: [Link]

• Isom, D. G. et al. (2010). Large shifts in pKa values of lysine residues buried inside a protein. PNAS. Available from: [Link]

• Um, I. H. et al. (2009). Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: Effects of amine nature and modification of electrophilic center from C=O to C=S on reactivity and mechanism. Organic & Biomolecular Chemistry. Available from: [Link]

• Tandberg, D. M. et al. (2010). pKa Values for the Unfolded State under Native Conditions Explain the pH-Dependent Stability of PGB1. Biophysical Journal. Available from: [Link]

• Courtney, A. H. et al. (2022). Development and Optimization of an Aminooxy Coupling Reaction to Prepare Multivalent Bioconjugates with a Single Noncanonical Amino Acid. Bioconjugate Chemistry. Available from: [Link]

• Jack Westin. Complete MCAT Amino Acids Proteins Guide - Outline. Available from: [Link]

• Testbook. [Solved] Following are the pKa's of the ionizable groups in lysin. Available from: [Link]

• Bennevault, V. et al. (2023). A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes. Chemical Communications. Available from: [Link]

• Royal Society of Chemistry. Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: effects of amine nature and modification of electrophilic center from C [[double bond, length as m-dash]] O to C [[double bond, length as m-dash]] S on reactivity and mechanism. Available from: [Link]

• Steiger, A. K. et al. (2017). Exploring the Reactivity of Electrophilic Organic Carbonates and Thiocarbonates as Vehicles to Convert Hydrosulfide into COS and CS2. ACS Chemical Biology. Available from: [Link]

• ResearchGate. Bioconjugation Discussion: Reasons for Choosing NHS, TFP, or PFP esters for conjugating to amines. Available from: [Link]

• Kalkhof, S. et al. (2010). Reactivity and applications of new amine reactive cross-linkers for mass spectrometric detection of protein-protein complexes. Analytical and Bioanalytical Chemistry. Available from: [Link]

• Hindes, A. M. et al. (2021). One-pot thiol–amine bioconjugation to maleimides: simultaneous stabilisation and dual functionalisation. Chemical Science. Available from: [Link]

• Google Patents. US7531684B2 - Process for making aminoalkylphenyl carbamates and intermediates therefor.

• Kim, J. et al. (2013). Polyfluorophenyl Ester-Terminated Homobifunctional Cross-Linkers for Protein Conjugation. Chemistry - An Asian Journal. Available from: [Link]

• GROMACS forums. Protonation states of N and C terminal of the protein - User discussions. Available from: [Link]

• Tee, O. S. & Enos, J. A. (1988). Hydrolysis of p-nitrophenyl alkanoates in aqueous organic solvent mixtures. The dispersal of aggregates and the uncoil. Canadian Journal of Chemistry. Available from: [Link]

• Thermo Fisher Scientific. Strategies for successful crosslinking and bioconjugation applications. YouTube. Available from: [Link]

• The Biology Project. Lysine - Amino Acids. Available from: [Link]

• Thermo Fisher Scientific. Addressing the Challenges of Bioconjugation for Improved Crosslinking and Modification. YouTube. Available from: [Link]

• ResearchGate. pH-rate profiles for the hydrolysis of compounds 1 ( ), 2 ( ), 3 ( ), 4.... Available from: [Link]

Sources

• 1. BCN-PEG4-PNP | CAS: 2126749-78-6 | AxisPharm [axispharm.com]
• 2. BCN-PEG4-NHS (endo) - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01082A [pubs.rsc.org]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 7. researchgate.net [researchgate.net]
• 8. gromacs.bioexcel.eu [gromacs.bioexcel.eu]
• 9. testbook.com [testbook.com]
• 10. Amino Acids - Lysine [biology.arizona.edu]
• 11. lumiprobe.com [lumiprobe.com]
• 12. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 13. youtube.com [youtube.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Amino acid - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting BCN-PEG4-PNP Conjugation

Product: BCN-PEG4-PNP Linkers (Heterobifunctional) Application: Protein Labeling & Copper-Free Click Chemistry (SPAAC) Document Type: Advanced Troubleshooting Guide & FAQ

Part 1: The Core Mechanism & "The Race"

To troubleshoot low yields effectively, you must understand the competing kinetics at play. You are not just running one reaction; you are managing a kinetic race between two pathways.

The Mechanism

• Step 1 (Amine Coupling): The p-nitrophenyl (PNP) ester/carbonate reacts with primary amines (Lysine residues, N-terminus) on your target protein to form a stable amide or carbamate bond.

• Step 2 (Click Reaction): The BCN (Bicyclo[6.1.0]nonyne) group reacts with an Azide-tagged molecule via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[1][2]

The Failure Point: "The Hydrolysis Race"

The PNP group is highly susceptible to hydrolysis. In aqueous buffers, water molecules compete with your protein's amines to attack the PNP group. If water wins, the linker is deactivated (forming free p-nitrophenol) before it attaches to the protein.

Key Insight: Low conjugation yield is rarely due to the "Click" (Step 2); it is almost always due to failed linker attachment (Step 1) caused by hydrolysis or improper pH.

Part 2: Diagnostic Workflow

Before changing your protocol, identify where the failure occurred. Use this logic tree to diagnose the root cause.

Figure 1: Diagnostic logic tree to isolate the failure point between Amine Coupling (Step 1) and Click Reaction (Step 2).

Part 3: Module 1 - Troubleshooting PNP-Amine Coupling (Step 1)

Symptom: Mass spec shows unmodified protein, or functional assays show no "click" activity despite adding the linker.

The Kinetic Competition

The graph below illustrates the "Sweet Spot" you must hit. You need a pH high enough to deprotonate Lysines (making them nucleophilic) but low enough to prevent rapid PNP hydrolysis.

Figure 2: The kinetic competition between productive amine labeling and non-productive hydrolysis.

FAQ & Solutions

Q1: What is the optimal pH for PNP coupling?

• Recommendation: pH 8.0 – 8.3 .

• The Science: NHS esters react efficiently at pH 7.2–8.0, but PNP esters/carbonates are less reactive and require slightly more basic conditions to drive the aminolysis. However, exceeding pH 8.5 causes hydrolysis to outcompete labeling [1].

• Action: Use 0.1M Sodium Phosphate or Borate buffer, pH 8.0.

Q2: My buffer contains Tris or Glycine. Is that a problem?

• Verdict: CRITICAL FAILURE.

• The Science: Tris (tris(hydroxymethyl)aminomethane) and Glycine contain primary amines. They will react with the PNP linker immediately, consuming it before it touches your protein [2].

• Action: Dialyze or buffer exchange into PBS or Borate buffer before adding the linker.

Q3: The linker precipitates when I add it to the protein.

• Verdict: Solubility Mismatch.

• The Science: The BCN group is highly lipophilic (hydrophobic). While the PEG4 spacer helps, the molecule is not fully water-soluble at high concentrations.

• Action:

  • Dissolve the BCN-PEG4-PNP in anhydrous DMSO or DMA first (make a 10–50 mM stock).

  • Add this stock to your protein solution such that the final organic solvent concentration is 5–10% (v/v) . This keeps the linker in solution during the reaction [3].

Q4: I am seeing low incorporation (Drug-Antibody Ratio < 2).

• Verdict: Stoichiometry or Hydrolysis.

• Action:

  • Increase Molar Excess: Because some linker inevitably hydrolyzes, use 10–20 equivalents of linker per protein.

  • Dry Solvents: Ensure your DMSO stock is dry. PNP esters hydrolyze in wet DMSO within hours.

Part 4: Module 2 - Troubleshooting SPAAC Click Reaction (Step 2)

Symptom: The protein is labeled with BCN (confirmed by MS), but it won't react with the Azide payload.

Q1: Is the BCN group still active?

• Issue: Acid Sensitivity.

• The Science: BCN is strained.[1] While generally stable, it can degrade or isomerize in highly acidic conditions (pH < 4) or in the presence of free thiols/copper over long periods [4].

• Action: Avoid quenching the first reaction with strong acid. Keep the BCN-labeled protein at neutral pH (7.0–7.4) for the click step.

Q2: Why is the click reaction so slow?

• Issue: Steric Hindrance.

• The Science: If the BCN is attached to a Lysine buried in a hydrophobic pocket, the bulky Azide payload may not be able to access it. The PEG4 spacer is relatively short (~16 Å).

• Action:

  • Incubation Time: SPAAC is slower than Copper-Catalyzed Click (CuAAC). Allow 4–16 hours at 4°C or Room Temperature.

  • Concentration: Click kinetics are second-order. Increasing the concentration of the Azide payload (if cheap) or the protein (if possible) will exponentially increase the rate.

Q3: My protein aggregated after adding the BCN.

• Issue: Hydrophobicity.

• The Science: BCN is greasy. Attaching multiple BCN groups to a protein can destabilize it, leading to aggregation.

• Action: Target a lower DAR (Drug-Antibody Ratio). Aim for 2–4 BCNs per antibody rather than 8+.

Part 5: Summary of Optimized Protocol

Parameter	Recommendation	Why?
Buffer	0.1M Phosphate or Borate, pH 8.0–8.3	Balances Lysine reactivity vs. PNP hydrolysis.
Incompatible Buffers	Tris, Glycine, Imidazole	Primary amines in buffer will scavenge the linker.
Co-solvent	5–10% DMSO or DMA	BCN is hydrophobic; prevents precipitation.
Linker Excess	10–20 Molar Equivalents	Compensates for "wasted" linker due to hydrolysis.
Temperature	Room Temp (1–2 hrs) or 4°C (Overnight)	Slower temp preserves protein; RT drives reaction.
Storage	-20°C, Desiccated, under Argon	PNP is moisture sensitive; BCN is oxidation sensitive.

References

• Hermanson, G. T. (2013).[3][4][5] Bioconjugate Techniques (3rd ed.).[3][4][6] Academic Press.[3][4][6] (Chapter 2: The Chemistry of Reactive Groups).

• BroadPharm. (n.d.). endo-BCN-PEG4-PFP ester Product Guide. Retrieved from BroadPharm.com.

• BenchChem. (2025).[2] Technical Guide on the Solubility and Stability of BCN-PEG Linkers.

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition, 49(49), 9422-9425.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Bioconjugate Techniques - 3rd Edition | Elsevier Shop [shop.elsevier.com]
• 4. ‪Greg T Hermanson‬ - ‪Google Scholar‬ [scholar.google.com]
• 5. researchgate.net [researchgate.net]
• 6. mcgill.ca [mcgill.ca]

Reference Data & Comparative Studies

Comparative Guide: endo-BCN-PEG4-PNP vs. DBCO-PEG4-NHS Ester

The following guide provides an in-depth technical comparison of endo-BCN-PEG4-PNP and DBCO-PEG4-NHS ester , tailored for application scientists and drug development professionals.

Executive Summary

In the design of Antibody-Drug Conjugates (ADCs) and protein labeling systems, the choice between endo-BCN-PEG4-PNP and DBCO-PEG4-NHS ester represents a trade-off between hydrophilicity/stability and reaction kinetics .[1]

• Choose endo-BCN-PEG4-PNP if: Your priority is minimizing conjugate aggregation (hydrophilicity), requiring a highly stable carbamate linkage, or if you need a reagent that is more robust against hydrolysis during handling.[1]

• Choose DBCO-PEG4-NHS ester if: Your priority is maximizing reaction speed (kinetics) in dilute conditions and you can tolerate the higher hydrophobicity of the DBCO moiety.[1]

Mechanistic Foundation

To select the correct reagent, one must understand the distinct chemical pathways governed by the "Head" (Click moiety) and "Tail" (Amine-reactive moiety) of these linkers.

The Click Interface: BCN vs. DBCO

Both reagents utilize Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), eliminating the need for toxic copper catalysts.[1][2][3]

• endo-BCN (Bicyclo[6.1.0]nonyne):

  • Mechanism: Relies on the ring strain of the cyclooctyne fused to a cyclopropane ring.

  • Key Trait: Significantly less hydrophobic than DBCO.[1][4] This reduces "sticky" non-specific binding and precipitation issues in high-DAR (Drug-Antibody Ratio) ADCs.[1]

  • Isomer Note: The endo isomer is generally preferred for its balance of synthetic accessibility and reactivity, though slightly slower than the exo isomer.

• DBCO (Dibenzocyclooctyne):

  • Mechanism: Uses two fused benzene rings to induce strain.[1]

  • Key Trait: Higher second-order rate constant (

    ) due to increased ring strain, but the fused aromatic rings create a large hydrophobic patch, often leading to aggregation in aqueous buffers.

The Amine Interface: PNP Carbonate vs. NHS Ester

This is the critical differentiator often overlooked.

• PNP (p-Nitrophenyl) Carbonate:

  • Reaction: Nucleophilic attack by a primary amine releases p-nitrophenol.[1]

  • Product: Forms a Carbamate (Urethane) linkage (

    ).

  • Stability: The reagent itself is more resistant to spontaneous hydrolysis in buffer than NHS esters, allowing for more controlled coupling protocols.

• NHS (N-Hydroxysuccinimide) Ester:

  • Reaction: Nucleophilic attack by a primary amine releases N-hydroxysuccinimide.[1]

  • Product: Forms an Amide linkage (

    ).

  • Stability: Highly susceptible to hydrolysis (half-life measured in minutes to hours at pH > 7.5), requiring immediate use after reconstitution.[1]

Reaction Pathway Visualization[1]

Caption: Comparative reaction pathways. Note the distinct Carbamate linkage formed by the BCN-PNP route versus the Amide linkage in the DBCO-NHS route.

Comparative Performance Analysis

Kinetics (SPAAC Reaction)

While DBCO is faster, BCN kinetics are sufficient for most protein conjugations (concentrations > 10 µM).

Feature	endo-BCN	DBCO
Rate Constant ( )	~0.15 – 0.3	~0.3 – 1.0
Implication	Requires slightly longer incubation (e.g., 2-4 hours) or higher equivalents.[1]	Reaction often complete in < 1 hour.[1]
Reactivity Profile	Balanced reactivity; less steric bulk.[1]	High reactivity due to extreme ring strain.

Physicochemical Properties (Hydrophobicity)

This is the deciding factor for Antibody-Drug Conjugates (ADCs).[1]

• DBCO: The dibenzo-ring system is highly hydrophobic.[1]

  • Risk:[1][5] Conjugating multiple DBCO moieties to an antibody can cause the antibody to precipitate or aggregate, leading to poor pharmacokinetics (PK) and rapid clearance in vivo.

• endo-BCN: The bicyclic system is aliphatic and significantly smaller.[1]

  • Benefit: Maintains better aqueous solubility of the final conjugate. The resulting triazole linkage is also less bulky.

Reagent Stability (Hydrolysis)[1]

• NHS Ester (DBCO): Extremely moisture sensitive.[1] Must be stored at -20°C under argon/nitrogen.[1] In pH 8.0 buffer, the half-life is ~10-20 minutes.[1]

• PNP Carbonate (BCN): More robust.[1][3] While still moisture sensitive, it hydrolyzes much slower than NHS esters.[1] This allows for more reproducible "batch-to-batch" conjugation ratios, as less reagent is lost to "dead" hydrolysis during the mixing step.[1]

Experimental Protocols

Protocol A: Conjugation with endo-BCN-PEG4-PNP

Best for: High-value antibodies, ADCs, and applications requiring stable carbamate bonds.[1]

• Preparation: Dissolve endo-BCN-PEG4-PNP in dry DMSO or DMF to a concentration of 10-20 mM.

• Buffer Exchange: Exchange protein buffer to PBS pH 7.5 - 8.0 or Borate Buffer pH 8.5 .

  • Note: PNP carbonates react optimally at slightly higher pH than NHS esters.[1] Avoid Tris or Glycine buffers.[1]

• Conjugation: Add 5–20 molar equivalents of BCN reagent to the protein (1–5 mg/mL).

• Incubation: Incubate at Room Temperature for 4 hours or 4°C Overnight .

  • Why? The slower reactivity of PNP requires longer time to reach completion compared to NHS.

• Purification: Remove excess BCN and p-nitrophenol byproduct via Desalting Column (MWCO 7k) or Dialysis.

  • Visual Check: The release of p-nitrophenol may turn the solution slightly yellow (absorbance at ~400 nm), serving as a visual indicator of reaction progress.

• Click Reaction: Add Azide-functionalized payload (1.2 – 2 equivalents per BCN). Incubate 2–4 hours at RT.

Protocol B: Conjugation with DBCO-PEG4-NHS Ester

Best for: Rapid screening, dilute samples, or when hydrophobicity is not a concern.[1]

• Preparation: Dissolve DBCO-PEG4-NHS in dry DMSO/DMF immediately before use. Do not store in solution.

• Buffer Exchange: Exchange protein buffer to PBS pH 7.2 - 7.5 .

• Conjugation: Add 5–10 molar equivalents of DBCO reagent to the protein.

• Incubation: Incubate at Room Temperature for 30–60 minutes .

  • Critical: Extended incubation does not improve yield significantly because the NHS ester hydrolyzes quickly.

• Quenching: Optional but recommended: Add Tris buffer (pH 8.0) to quench unreacted NHS esters.

• Purification: Desalting column to remove excess DBCO.

• Click Reaction: Add Azide-functionalized payload.[1][2][6][7] Reaction is usually complete in < 2 hours.[1]

Decision Matrix

Use the following logic flow to select the optimal reagent for your specific application.

Caption: Decision logic for selecting between BCN and DBCO based on solubility, kinetics, and linkage stability requirements.

References

• Dommerholt, J., et al. (2010).[4] Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells.[1][4] Angewandte Chemie International Edition, 49(49), 9422-9425.[1] Link[1]

• Debets, M. F., et al. (2011). Bioconjugation with Strained Alkyne and Azide: A Comparative Study. ChemBioChem, 12(17), 2612-2624.[1] Link[1]

• van Geel, R., et al. (2012). Chemo-enzymatic Conjugation of Toxic Payloads to the Globally Conserved N-Glycan of Native mAbs Provides Homogeneous and Highly Efficacious Antibody–Drug Conjugates.[1] Bioconjugate Chemistry, 26(11), 2233–2242. (Discusses hydrophobicity impact of linkers). Link[1]

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry (NHS Ester Hydrolysis Data). Link

• BroadPharm. DBCO vs BCN: A Comparative Guide. Link

Sources

• 1. medkoo.com [medkoo.com]
• 2. broadpharm.com [broadpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. emerginginvestigators.org [emerginginvestigators.org]
• 6. endo-BCN-PEG4-amine, 1898221-77-6 | BroadPharm [broadpharm.com]
• 7. medchemexpress.com [medchemexpress.com]

A Head-to-Head Battle of Bioorthogonal Titans: Endo-BCN vs. TCO Reaction Kinetics

A Senior Application Scientist's Guide to Choosing the Right Tool for Rapid Bioorthogonal Labeling

For researchers, scientists, and drug development professionals navigating the dynamic landscape of bioorthogonal chemistry, the choice of reactive partners is paramount. The kinetics of a bioorthogonal reaction dictates its suitability for applications ranging from live-cell imaging to the construction of complex bioconjugates. Among the most powerful tools in this arena are the strained cyclooctynes and cyclooctenes that participate in the inverse-electron-demand Diels-Alder (iEDDA) reaction with tetrazines. This guide provides an in-depth, objective comparison of the reaction kinetics of two prominent dienophiles: endo-bicyclononyne (endo-BCN) and trans-cyclooctene (TCO).

The Need for Speed: Why Kinetics Reign Supreme in Bioorthogonal Chemistry

Bioorthogonal chemistry enables the study of biological processes in their native environment without interfering with the intricate biochemical machinery of living systems.[1] The success of these endeavors hinges on reactions that are not only highly selective but also exceptionally fast. Rapid kinetics are crucial for several reasons:

• Capturing Dynamic Processes: Biological systems are in constant flux. Fast reactions are necessary to label and visualize transient events in real-time.

• Low Concentration Efficiency: In many biological experiments, the target biomolecule and the labeling probe are present at very low concentrations. A high second-order rate constant ensures that the reaction proceeds efficiently under these challenging conditions.[2]

• Minimizing Off-Target Effects and Reagent Degradation: Shorter reaction times reduce the opportunity for side reactions and the degradation of sensitive reagents in complex biological media.

The Contenders: Endo-BCN and TCO

Both endo-BCN and TCO are eight-membered ring systems containing a strained π-bond, making them highly reactive towards dienes, particularly electron-deficient tetrazines. The relief of this ring strain provides the thermodynamic driving force for the rapid cycloaddition.

endo-BCN (Bicyclo[6.1.0]non-4-yne): A synthetically accessible and widely used cyclooctyne, BCN is known for its good balance of reactivity and stability. It primarily reacts with tetrazines via an iEDDA mechanism.[3]

TCO (trans-Cyclooctene): As the most strained of the simple cycloalkenes, TCO exhibits extraordinary reactivity in iEDDA reactions.[4][5] Various isomers and derivatives of TCO have been developed to fine-tune its stability and kinetic properties.

Reaction Mechanism: A Shared Pathway

The reaction of both endo-BCN and TCO with a 1,2,4,5-tetrazine follows a concerted [4+2] inverse-electron-demand Diels-Alder cycloaddition pathway. In this reaction, the tetrazine acts as the electron-poor diene and the strained alkyne or alkene serves as the dienophile. The reaction culminates in the formation of a dihydropyridazine product and the irreversible extrusion of dinitrogen gas (N₂), which drives the reaction to completion.

Caption: Generalized iEDDA reaction pathway for endo-BCN and TCO with tetrazines.

Head-to-Head Kinetic Comparison: The Experimental Data

The second-order rate constant (k₂) is the definitive metric for comparing the kinetics of these reactions. A higher k₂ value signifies a faster reaction. The table below summarizes experimentally determined rate constants for the reaction of endo-BCN and various TCO derivatives with different tetrazine partners.

Dienophile	Tetrazine Partner	Solvent/Buffer	Temperature (°C)	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference
endo-BCN	3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine	Methanol	Ambient	118	[6]
endo-BCN	3,6-diphenyl-1,2,4,5-tetrazine	Methanol	Ambient	3.6	[6]
endo-BCN	3-(pyrimidin-2-yl)-6-(4-(trifluoromethyl)phenyl)-1,2,4,5-tetrazine	Methanol	Ambient	125	[6]
endo-BCN-Lysine	Tetrazine-Fluorophore	Cell Culture Medium	37	~10,000	[7]
TCO	3,6-di(pyridin-2-yl)-s-tetrazine	Water/Organic	Not Specified	2,000	[3][8]
TCO-A-Lysine*	Tetrazine-Fluorophore	Cell Culture Medium	37	~10,000	[7]
dCp4TCOTP	Fluorogenic Tetrazine	PBS	Not Specified	(kobs = 0.00736 s⁻¹ at 1µM)	[9]
dCpBCNTP	Fluorogenic Tetrazine	PBS	Not Specified	(kobs = 0.0021 s⁻¹ at 1µM)	[9]

Analysis of Kinetic Data:

The data reveals that the reaction kinetics are highly dependent on both the dienophile and the specific tetrazine used. Electron-withdrawing groups on the tetrazine, such as pyridyl or pyrimidinyl moieties, significantly accelerate the reaction with endo-BCN, increasing the rate constant by over 30-fold compared to the less reactive diphenyltetrazine.[6]

Direct comparisons indicate that while some TCO derivatives exhibit exceptionally high reactivity, certain BCN derivatives can achieve comparable, very fast reaction rates. For instance, both a TCO derivative (TCO*-A) and BCN, when incorporated into lysine, showed a similar rapid rate constant of approximately 10,000 M⁻¹s⁻¹.[7] However, it is generally accepted that the most reactive TCO derivatives hold the title for the fastest bioorthogonal reactions to date, with some reported rates reaching up to 10⁶ M⁻¹s⁻¹.[3][10]

A study comparing nucleotide-linked TCO and BCN derivatives found that the 4-TCO isomer reacted significantly faster than the BCN analogue with a fluorogenic tetrazine.[9] This highlights that even subtle structural variations within the TCO core can have a profound impact on reactivity.

Causality Behind the Kinetics: Strain and Electronics

The remarkable reactivity of both endo-BCN and TCO stems from a combination of two key factors:

• Ring Strain: The eight-membered rings of both molecules are highly strained due to the geometric constraints of the endocyclic double or triple bond. The iEDDA reaction allows for a change in hybridization of the carbons involved, from sp² (or sp) to sp³, relieving a significant amount of this strain and providing a powerful thermodynamic driving force. TCO, with its trans double bond, possesses a greater degree of strain than the alkyne in BCN, which generally translates to higher reactivity.

• Frontier Molecular Orbital (FMO) Theory: The iEDDA reaction is governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the dienophile (BCN or TCO) and the Lowest Unoccupied Molecular Orbital (LUMO) of the diene (tetrazine).[2] The reactivity is inversely proportional to the energy gap between these orbitals.

  • TCO: The strained double bond raises the energy of the HOMO, bringing it closer to the LUMO of the tetrazine, thus accelerating the reaction.

  • Tetrazine: Electron-withdrawing substituents on the tetrazine lower the energy of its LUMO, further narrowing the HOMO-LUMO gap and increasing the reaction rate.[2]

Stability and Practical Considerations

While high reactivity is desirable, it must be balanced with sufficient stability for practical applications.

• endo-BCN: Generally exhibits good stability in aqueous solutions and is commercially available in various functionalized forms. However, one study noted that BCN can display poor long-term stability under certain ligation conditions.[11]

• TCO: The high strain that makes TCO so reactive also renders it susceptible to isomerization to the less reactive cis-cyclooctene, particularly in the presence of light or certain thiols.[11] However, more stable derivatives, such as TCO*, have been developed to mitigate this issue.[4]

Experimental Protocol: Measuring Reaction Kinetics via Stopped-Flow Spectroscopy

To empirically determine and compare the second-order rate constants of endo-BCN and TCO with a given tetrazine, stopped-flow UV-Vis spectroscopy is the gold standard for monitoring these rapid reactions.[5][12][13] The principle lies in the rapid mixing of two reactants and monitoring the change in absorbance over a millisecond timescale.[12][14] Tetrazines have a characteristic absorbance in the visible region (around 520-540 nm) that disappears upon reaction, providing a convenient spectroscopic handle.[10]

Caption: Workflow for determining reaction kinetics using stopped-flow spectroscopy.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the tetrazine derivative in a suitable solvent (e.g., DMSO).

  • Prepare a series of concentrations of the dienophile (endo-BCN or TCO derivative) in the desired reaction buffer (e.g., PBS, pH 7.4). At least five different concentrations are recommended for accurate determination of k₂.

  • Prepare a solution of the tetrazine in the same buffer at a constant, low concentration (e.g., 25-50 µM). The dienophile should be in pseudo-first-order excess (at least 10-fold higher concentration than the tetrazine).

• Instrument Setup:

  • Equilibrate the stopped-flow instrument (e.g., an Applied Photophysics SX20 or similar) to the desired temperature (e.g., 25°C or 37°C).

  • Set the spectrophotometer to monitor the absorbance decay at the λmax of the tetrazine (typically ~520 nm).

• Data Acquisition:

  • Load the tetrazine solution into one syringe and the lowest concentration of the dienophile solution into the other.

  • Initiate the instrument to rapidly inject and mix the two solutions in the observation cell. The instrument will automatically trigger data collection upon stopping the flow.

  • Record the absorbance decay over time until the reaction is complete (i.e., the absorbance signal plateaus at a minimum).

  • Repeat the measurement at least three times for each concentration to ensure reproducibility.

  • Rinse the syringes and flow lines thoroughly with buffer between each dienophile concentration.

  • Repeat the process for each of the dienophile concentrations.

• Data Analysis:

  • For each concentration, fit the absorbance decay curve to a single exponential equation to obtain the observed rate constant (kobs) for that pseudo-first-order reaction.

  • Plot the calculated kobs values against the corresponding concentrations of the dienophile.

  • The data should yield a linear plot. The slope of this line is the second-order rate constant (k₂).

Conclusion: Selecting the Optimal Reagent

The choice between endo-BCN and TCO is not a matter of one being definitively superior to the other, but rather a decision based on the specific demands of the experiment.

• For Unparalleled Speed: When the absolute fastest kinetics are required, particularly at nanomolar concentrations, highly reactive TCO derivatives are the reagents of choice.[2][10]

• For a Balance of Reactivity and Stability: endo-BCN offers a robust and reliable option with excellent kinetics that can be tuned by the choice of the tetrazine partner.[6] It is often considered a workhorse reagent due to its commercial availability and generally good stability profile.

• Context is Key: As experimental evidence shows, the performance of both endo-BCN and TCO can be influenced by their immediate chemical environment, such as being appended to a nucleotide or a lysine residue.[7] Therefore, it is crucial to evaluate the kinetics and stability under conditions that closely mimic the intended application.

Ultimately, both endo-BCN and TCO are powerful tools in the bioorthogonal chemistry toolbox. By understanding the nuances of their reaction kinetics, stability, and the factors that influence their reactivity, researchers can make informed decisions to select the optimal reagent for their specific scientific inquiry, pushing the boundaries of what is possible in the study of living systems.

References

• Hübner, M. et al. (2021). Synthesis and Evaluation of Novel Ring‐Strained Noncanonical Amino Acids for Residue‐Specific Bioorthogonal Reactions in Living Cells. Angewandte Chemie International Edition, 60(21), 11958-11965. [Link]

• Wu, H. et al. (2014). 3,6-Substituted-1,2,4,5-Tetrazines: Tuning Reaction Rates for Staged Labeling Applications. Bioconjugate Chemistry, 25(8), 1499-1506. [Link]

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angewandte Chemie International Edition, 48(38), 6974-6998. [Link]

• Jendrny, M. K. et al. (2020). Trans-Cyclooctene-Functionalized PeptoBrushes with Improved Reaction Kinetics of the Tetrazine Ligation for Pretargeted Nuclear Imaging. ACS Nano, 14(2), 1537-1549. [Link]

• Dzijak, R. et al. (2023). trans-Cyclooctene- and Bicyclononyne-Linked Nucleotides for Click Modification of DNA with Fluorogenic Tetrazines and Live Cell Metabolic Labeling and Imaging. Bioconjugate Chemistry, 34(5), 899-913. [Link]

• Blackman, M. L., Royzen, M., & Fox, J. M. (2008). Tetrazine Ligation: Fast Bioconjugation Based on Inverse-Electron-Demand Diels−Alder Reactivity. Journal of the American Chemical Society, 130(41), 13518-13519. [Link]

• Hughes, A. J. et al. (2015). Comparative Study of Click Handle Stability in Common Ligation Conditions. Bioconjugate Chemistry, 26(9), 1940-1948. [Link]

• Agilent Technologies. (n.d.). Monitoring Fast Chemical Reactions Using Stopped Flow Kinetics. Retrieved from [Link]

• Lang, K. et al. (2012). Genetically encoded norbornene directs site-specific cellular protein labelling via a rapid bioorthogonal reaction. Nature Chemistry, 4(4), 298-304. [Link]

• Wu, H. & Devaraj, N. K. (2018). Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids. Bioconjugate Chemistry, 29(9), 2948-2952. [Link]

• Rossin, R., van den Bosch, S. M., & Robillard, M. S. (2018). Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging. Molecules, 23(8), 1949. [Link]

• Wang, M. et al. (2020). Advances in the synthesis of bioorthogonal reagents—s-Tetrazines, 1,2,4-Triazines, Cyclooctynes, Heterocycloheptynes, and trans-Cyclooctenes. Chinese Chemical Letters, 31(6), 1362-1372. [Link]

• University of York. (n.d.). Rapid reaction kinetics (Stopped-Flow). Retrieved from [Link]

• Ross, S. C. et al. (2015). Studies on the Stability and Stabilization of trans-Cyclooctenes through Radical Inhibition and Silver (I) Metal Complexation. Bioconjugate Chemistry, 26(10), 2173-2179. [Link]

• Applied Photophysics. (n.d.). Investigate enzymatic mechanisms using stopped-flow. Retrieved from [Link]

• Karver, M. R., Weissleder, R., & Hilderbrand, S. A. (2011). Synthesis and evaluation of a series of 1,2,4,5-tetrazines for bioorthogonal conjugation. Bioconjugate Chemistry, 22(11), 2263-2270. [Link]

• Tipping, W. J., Lee, M., & Brunton, V. G. (2021). Kinetic analysis of bioorthogonal reaction mechanisms using Raman microscopy. Chemical Science, 12(3), 1081-1088. [Link]

• Virtanen, H. et al. (2023). Radiolabelling of peptides with tetrazine ligation based on the inverse electron-demand Diels–Alder reaction. RSC Medicinal Chemistry, 14(8), 1546-1555. [Link]

• Chemistry LibreTexts. (2023). 2.1.6: Stopped Flow. Retrieved from [Link]

• Jendrny, M. K. et al. (2020). Trans-Cyclooctene-Functionalized PeptoBrushes with Improved Reaction Kinetics of the Tetrazine Ligation for Pretargeted Nuclear Imaging. ACS Nano, 14(2), 1537-1549. [Link]

Sources

• 1. Superfast Tetrazole–BCN Cycloaddition Reaction for Bioorthogonal Protein Labeling on Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. TCO (trans-cyclooctene) Derivatives: The Fastest Click Reaction Reagents | TCI Deutschland GmbH [tcichemicals.com]
• 5. agilent.com [agilent.com]
• 6. 3,6-Substituted-1,2,4,5-Tetrazines: Tuning Reaction Rates for Staged Labeling Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Evaluation of Novel Ring‐Strained Noncanonical Amino Acids for Residue‐Specific Bioorthogonal Reactions in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. broadpharm.com [broadpharm.com]
• 11. Comparative Study of Click Handle Stability in Common Ligation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rapid reaction kinetics - Department of Biology, University of York [york.ac.uk]
• 13. Investigate enzymatic mechanisms using stopped-flow [photophysics.com]
• 14. chem.libretexts.org [chem.libretexts.org]

A Senior Application Scientist's Guide to Mass Spectrometry Characterization of endo-BCN-PEG4-PNP Conjugates

For researchers, scientists, and drug development professionals venturing into the world of bioconjugation, the precise characterization of novel constructs is paramount. This guide provides an in-depth comparison of mass spectrometry techniques for the characterization of endo-BCN-PEG4-PNP conjugates, essential tools in the development of antibody-drug conjugates (ADCs) and other targeted therapeutics. We will explore the nuances of different ionization methods and analyzers, compare them with alternative analytical techniques, and provide actionable, field-proven protocols.

The endo-BCN-PEG4-PNP linker is a sophisticated heterobifunctional reagent. The bicyclo[6.1.0]nonyne (BCN) group participates in highly efficient and biocompatible copper-free click chemistry reactions with azides.[1][2] The p-nitrophenyl (PNP) ester provides reactivity towards primary amines, enabling conjugation to proteins and other biomolecules.[3] The polyethylene glycol (PEG4) spacer enhances solubility and reduces steric hindrance.[1] The successful synthesis and purification of conjugates utilizing this linker hinge on robust analytical characterization to confirm identity, purity, and homogeneity.

Mass Spectrometry: The Cornerstone of Conjugate Characterization

Mass spectrometry (MS) stands as the principal technique for the detailed analysis of bioconjugates due to its unparalleled sensitivity, speed, and ability to provide precise molecular weight information.[4] For PEGylated molecules like our endo-BCN-PEG4-PNP conjugates, MS can confirm successful conjugation, determine the degree of PEGylation, and identify any unreacted starting materials or side products.[5]

Two primary ionization techniques dominate the landscape for the analysis of such molecules: Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).

Electrospray Ionization (ESI) Mass Spectrometry

ESI is a soft ionization technique that generates multiply charged ions from molecules in solution, making it exceptionally well-suited for the analysis of large biomolecules.[6] Its key advantage lies in its seamless compatibility with liquid chromatography (LC), allowing for online separation and analysis (LC-MS), which is critical for complex reaction mixtures.[4]

Causality Behind Experimental Choices in ESI-MS:

• LC Integration: Coupling ESI-MS with HPLC provides an orthogonal separation dimension, resolving components of a mixture before they enter the mass spectrometer. This is crucial for analyzing conjugation reactions, which often contain unreacted starting materials, the desired product, and potential side-products.

• Multiple Charging: ESI generates a series of multiply charged ions for a single analyte. This phenomenon allows for the analysis of very large molecules on mass analyzers with a limited mass-to-charge (m/z) range. However, for heterogeneous samples like PEGylated conjugates, this can lead to complex, overlapping spectra that require sophisticated deconvolution algorithms to interpret.[4][7]

• Sensitivity: ESI-MS is highly sensitive, often requiring only picomole to femtomole amounts of sample.[6]

Experimental Protocol: LC-ESI-MS of an endo-BCN-PEG4-PNP Conjugate

• Sample Preparation:

  • Dissolve the conjugate in a suitable solvent compatible with reversed-phase chromatography, such as a mixture of water and acetonitrile with 0.1% formic acid. The final concentration should be in the range of 1-10 µM.

  • Ensure the sample is free of non-volatile salts and detergents, which can suppress the ESI signal. Use of volatile buffers like ammonium acetate is recommended if buffering is necessary.[7]

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column is a good starting point for separating the conjugate from less polar starting materials.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% mobile phase B over 15-30 minutes at a flow rate of 0.2-0.4 mL/min is typically effective.

  • Detection: UV detection at 280 nm (for proteins) and 260 nm (for some linkers/payloads) can be used in conjunction with MS detection.

• ESI-MS Parameters (Instrument Dependent):

  • Ionization Mode: Positive ion mode is generally preferred for peptides and proteins.

  • Capillary Voltage: 3.5-4.5 kV.

  • Source Temperature: 100-150 °C.

  • Desolvation Gas Flow: Adjust to ensure efficient solvent evaporation.

  • Mass Analyzer: A high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap is recommended to resolve the isotopic peaks and accurately determine the molecular weight.

• Data Analysis:

  • Deconvolute the resulting multiply charged spectrum to obtain the zero-charge mass of the conjugate. This will reveal the molecular weight and confirm the addition of the endo-BCN-PEG4-PNP moiety.

  • Analyze the chromatogram to assess the purity of the conjugate.

Matrix-Assisted Laser Desorption/Ionization (MALDI) Mass Spectrometry

MALDI is another soft ionization technique that is particularly effective for analyzing large, non-volatile molecules. In MALDI, the analyte is co-crystallized with a matrix that absorbs laser energy, leading to the desorption and ionization of the analyte, typically as singly charged ions.[5][8]

Causality Behind Experimental Choices in MALDI-MS:

• Singly Charged Ions: MALDI primarily produces singly charged ions ([M+H]+ or [M+Na]+), resulting in simpler spectra that are easier to interpret, especially for heterogeneous samples like PEGylated molecules.[9] This is a significant advantage over the complex, multiply charged spectra generated by ESI.

• Tolerance to Buffers and Salts: MALDI is generally more tolerant of non-volatile buffers and salts than ESI, simplifying sample preparation.[10]

• High Throughput: MALDI is a high-throughput technique, allowing for the rapid analysis of many samples spotted on a single target plate.

Experimental Protocol: MALDI-TOF-MS of an endo-BCN-PEG4-PNP Conjugate

• Matrix Selection and Preparation:

  • For PEGylated compounds, α-cyano-4-hydroxycinnamic acid (CHCA) or sinapinic acid (SA) are common matrix choices.[8][10]

  • Prepare a saturated solution of the chosen matrix in a suitable solvent, typically a 1:1 mixture of acetonitrile and water with 0.1% trifluoroacetic acid (TFA).

• Sample Preparation:

  • Dissolve the conjugate in a solvent compatible with the matrix solution to a final concentration of approximately 1-10 pmol/µL.

  • Mix the analyte solution with the matrix solution in a 1:1 to 1:10 ratio.

• Spotting Technique:

  • Apply 0.5-1 µL of the analyte-matrix mixture onto the MALDI target plate and allow it to air dry (dried-droplet method).[10] The quality of the crystallization is critical for obtaining good signal.

• MALDI-TOF-MS Parameters (Instrument Dependent):

  • Ionization Mode: Positive ion mode.

  • Laser Fluence: Use the minimum laser power necessary to obtain a good signal to avoid fragmentation of the analyte.

  • Mass Analyzer: A Time-of-Flight (TOF) analyzer is commonly used with MALDI due to its high mass range and sensitivity.

• Data Analysis:

  • The resulting spectrum will show a distribution of peaks corresponding to the different PEG oligomers, each separated by 44 Da (the mass of one ethylene glycol unit).[8]

  • The peak of the most abundant oligomer will be close to the average molecular weight of the conjugate.

Visualizing the Analytical Workflow

Sources

• 1. BCN-PEG4-NHS (endo) - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 2. BCN PEG, BCN Reagents | BroadPharm [broadpharm.com]
• 3. endo-BCN-PEG4-NHS ester, 2252422-32-3 | BroadPharm [broadpharm.com]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. MALDI linear TOF mass spectrometry of PEGylated (glyco)proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Polyethylene glycol (PEG) as a broad applicability marker for LC-MS/MS-based biodistribution analysis of nanomedicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. enovatia.com [enovatia.com]
• 8. bath.ac.uk [bath.ac.uk]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Comparative Guide: PNP Carbonate vs. NHS Ester for BCN Linker Attachment

Executive Summary: The Stability-Reactivity Trade-off[1]

In the development of Antibody-Drug Conjugates (ADCs) and bioorthogonal labeling systems, the attachment of the Bicyclo[6.1.0]nonyne (BCN) moiety to biomolecules is a critical step.[1] While Copper-free Click Chemistry (SPAAC) is the headline reaction, the success of the workflow often hinges on the preceding step: Amine Coupling .[1]

For years, N-hydroxysuccinimide (NHS) esters have been the gold standard for amine conjugation due to their rapid kinetics.[1] However, p-Nitrophenyl (PNP) carbonates have emerged as a superior alternative for BCN attachment, particularly when hydrolytic stability and precise stoichiometry are paramount.[1]

This guide objectively compares these two chemistries, providing the mechanistic grounding and experimental protocols necessary for researchers to optimize their bioconjugation workflows.

Mechanistic Foundations

To choose the right reagent, one must understand the underlying chemistry.[1] The fundamental difference lies not just in the leaving group, but in the linkage formed and the precursor stability .[1]

The Chemistries Compared

Feature	BCN-NHS Ester	BCN-PNP Carbonate
Reactive Group	Activated Carboxylic Ester	Activated Carbonate
Leaving Group	N-hydroxysuccinimide (NHS)	p-Nitrophenol (PNP)
Target Nucleophile	Primary Amines (-NH2)	Primary Amines (-NH2)
Final Linkage	Amide Bond	Carbamate (Urethane) Bond
Byproduct	NHS (Colorless, water-soluble)	p-Nitrophenol (Yellow, UV-active)

Reaction Pathways[1]

The following DOT diagram illustrates the divergent pathways and the competitive hydrolysis that dictates yield.

Figure 1: Comparative reaction pathways.[1] Note the hydrolysis risk (dotted red lines) is significantly higher for NHS esters compared to PNP carbonates.

Performance Comparison Data

Hydrolytic Stability (The "Shelf-Life" in Buffer)

The most significant operational difference is stability in aqueous buffers.[1] NHS esters begin degrading immediately upon contact with water.

• NHS Ester: Half-life (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  ) is pH-dependent.[2] At pH 8.0, minutes. This forces researchers to work quickly and use large excesses (often 20 eq.) to compensate for "dead" reagent.

• PNP Carbonate: Significantly more stable.[1] ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  at pH 8.0 is typically measured in hours. This allows for longer incubation times without the reagent hydrolyzing before it finds a lysine residue.

Reactivity & Selectivity

While NHS is "faster," speed is not always advantageous.[1]

• Selectivity: PNP carbonates are "harder" electrophiles compared to NHS esters.[1] They discriminate better between the highly nucleophilic

  -amines of lysines and water (a weak nucleophile).

• Monitoring: The release of p-nitrophenol (PNP) generates a distinct yellow color (absorbance at 405 nm) under basic conditions.[1] This allows for real-time spectrophotometric monitoring of the conjugation progress—a feature impossible with colorless NHS byproducts.

Summary Data Table

Metric	BCN-NHS Ester	BCN-PNP Carbonate
Aqueous Stability (pH 8)	Low ( min)	High ( hours)
Reactivity Speed	Very Fast	Moderate / Controlled
Typical Molar Excess	10x - 50x	5x - 20x
Conjugation Efficiency	Variable (pH sensitive)	High & Reproducible
Real-time Monitoring	No (HPLC required)	Yes (Yellow color @ 405nm)
Linkage Hydrophobicity	Moderate	Moderate (Carbamate is polar)

Decision Matrix: When to Use Which?

Use the following logic flow to determine the appropriate reagent for your specific application.

Figure 2: Selection workflow for BCN linker chemistry.

Experimental Protocols

Protocol A: BCN-PNP Carbonate Labeling (Recommended)

Best for: High yield, precious reagents, and real-time verification.[1]

Materials:

• Target Protein (1–10 mg/mL in PBS).[1]

• Buffer A: 0.1 M Sodium Borate or Carbonate buffer, pH 8.5 (PNP requires slightly higher pH than NHS for optimal kinetics).

• Reagent: BCN-PNP Carbonate (dissolved in dry DMSO or DMF at 10 mM).

• Quench: 1 M Tris-HCl, pH 8.0.

Step-by-Step:

• Buffer Exchange: Exchange protein into Buffer A. Critical: Avoid amine-containing buffers (Tris, Glycine) at this stage.[1]

• Calculations: Calculate the molar excess. Start with 10 equivalents of BCN-PNP per protein.

• Reaction: Add the BCN-PNP solution to the protein.[1] Ensure final organic solvent concentration is <10% (v/v) to prevent protein precipitation.[1]

• Incubation: Incubate at Room Temperature (RT) for 4–12 hours or overnight at 4°C.

  • Self-Validation: Observe the solution turning yellow.[1] Measure A405nm to quantify released p-nitrophenol.[1]

• Quenching: Add 1/10th volume of 1 M Tris-HCl. Incubate for 15 mins to react with remaining PNP carbonate.

• Purification: Remove excess small molecules via Zeba spin columns or dialysis.[1]

Protocol B: BCN-NHS Ester Labeling

Best for: Rapid labeling, pH-sensitive proteins (can work at pH 7.5).[1]

Materials:

• Target Protein.[1][3]

• Buffer B: PBS or HEPES, pH 7.5–8.0.[1]

• Reagent: BCN-NHS Ester (Prepare immediately before use; do not store in solution).[1]

Step-by-Step:

• Preparation: Dissolve BCN-NHS in dry DMSO. Note: Hygroscopic![1] Use fresh dry solvent.

• Reaction: Add 20 equivalents of BCN-NHS to the protein solution.

• Incubation: Incubate at RT for 30–60 minutes .

  • Warning: Do not extend beyond 2 hours; hydrolysis competes effectively after this point.

• Quenching & Purification: Same as Protocol A.

Scientific Commentary & Troubleshooting

Why does PNP require higher pH? The pKa of the leaving group dictates reactivity.[1]

• N-hydroxysuccinimide pKa ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  6.0. It is a better leaving group at neutral pH.[1]

• p-Nitrophenol pKa ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  7.15. To drive the reaction and ensure the amine is nucleophilic (unprotonated), a slightly more basic environment (pH 8.3–8.[1]5) is optimal for PNP carbonates [1].[1]

Troubleshooting Low Yields:

• With NHS: Likely due to hydrolysis.[1] Increase molar excess or ensure DMSO stock is anhydrous.[1] Check buffer pH (must be < 9.0 to prevent rapid hydrolysis, but > 7.0 for amine reactivity).[1]

• With PNP: Likely due to insufficient pH.[1] If the reaction is too slow, adjust buffer to pH 8.5 or 9.0. If the solution does not turn yellow, the reagent may have degraded prior to use (check stock).[1]

References

• Dommerholt, J. et al. (2010).[1][4] Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells.[1][4] Angewandte Chemie International Edition, 49(49), 9422-9425.[1][4] Link

• BroadPharm. (n.d.).[1] BCN-PNP Carbonate Product Guide. Retrieved from BroadPharm.[1] Link

• Lumiprobe. (n.d.).[1] exo-BCN-PNP ester protocol.[1][4] Retrieved from Lumiprobe.[1] Link

• Gao, X. et al. (2022).[1] Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Journal of Emerging Investigators.[1] Link

• Mattson, G. et al. (1993).[1] A practical approach to crosslinking. Molecular Biology Reports, 17, 167–183. (Seminal text on NHS/Imidoester chemistry).

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. lumiprobe.com [lumiprobe.com]